5-Furfurylidene hydantoin

• CAS: 80242-64-4

Core Science & Biosynthesis

mechanism of Knoevenagel condensation for 5-furfurylidene hydantoin

An In-depth Technical Guide to the Mechanism of Knoevenagel Condensation for the Synthesis of 5-Furfurylidene Hydantoin

Introduction

The synthesis of 5-arylidenehydantoins is a cornerstone of medicinal chemistry, as this scaffold is present in a multitude of biologically active molecules exhibiting anticonvulsant, antimicrobial, and anticancer properties.[1] Among these, 5-furfurylidene hydantoin, derived from the bio-based aldehyde furfural, represents a significant target for synthetic chemists. The Knoevenagel condensation is the primary and most efficient route for its synthesis, providing a classic example of carbon-carbon bond formation.[2][3]

This technical guide offers an in-depth examination of the core mechanism of the Knoevenagel condensation as it applies to the reaction between furfural and hydantoin. Moving beyond a simple recitation of steps, this document elucidates the underlying chemical principles, the causal relationships behind experimental choices, and the critical role of catalysts and reaction conditions, providing researchers and drug development professionals with a comprehensive understanding of this vital transformation.

Section 1: The Core Reactants: A Mechanistic Perspective

A nuanced understanding of the reaction mechanism begins with an appreciation for the distinct electronic and structural characteristics of the reactants: hydantoin and furfural.

• Hydantoin: The Active Methylene Component Hydantoin (imidazolidine-2,4-dione) possesses a methylene group at the C-5 position flanked by two carbonyl groups.[4] This structural arrangement is critical. The electron-withdrawing nature of the adjacent carbonyls significantly increases the acidity of the C-5 protons.[5][6] This "active methylene" group is readily deprotonated by a base, even a mild one, to form a resonance-stabilized carbanion, commonly referred to as an enolate.[6][7] This enolate is the key nucleophilic species that drives the condensation forward.

• Furfural: The Electrophilic Carbonyl Partner Furfural is a heterocyclic aromatic aldehyde derived from renewable biomass sources.[8] Its aldehyde group provides the electrophilic carbonyl carbon that is susceptible to nucleophilic attack. The furan ring, being an electron-rich aromatic system, influences the reactivity of the carbonyl group. This inherent reactivity makes furfural an excellent substrate for condensation reactions.[8][9]

Section 2: The Knoevenagel Condensation Mechanism: A Step-by-Step Analysis

The base-catalyzed Knoevenagel condensation is a sequential process involving deprotonation, nucleophilic addition, and dehydration.[10][11] While seemingly straightforward, the efficiency and outcome are governed by a delicate interplay of equilibria and reaction kinetics.

Step 1: Catalyst-Mediated Deprotonation: Formation of the Hydantoin Enolate

The reaction is initiated by the deprotonation of hydantoin at the C-5 position by a base (B:).[7][11] Weakly basic amines like piperidine or triethylamine are often employed as catalysts.[5][10] The use of a mild base is a deliberate choice; a strong base could induce the undesirable self-condensation of the aldehyde.[10]

The removal of a proton from the active methylene group generates a nucleophilic enolate ion.[5] This enolate is stabilized by resonance, with the negative charge delocalized onto the adjacent oxygen atoms of the carbonyl groups, a crucial factor for its formation and subsequent reactivity.[6]

Step 2: Nucleophilic Attack: The Aldol-Type Addition

The resonance-stabilized hydantoin enolate acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of furfural.[7][11] This step results in the formation of a C-C bond and a tetrahedral alkoxide intermediate, which is the characteristic product of an aldol-type addition.[5][12]

Step 3: Protonation and Dehydration: Forging the Alkene

The alkoxide intermediate is then protonated, typically by the conjugate acid of the base catalyst (BH+), to yield a β-hydroxy compound.[11] This intermediate is often unstable and readily undergoes dehydration (elimination of a water molecule).[7][13] The dehydration is the final step that drives the reaction to completion, resulting in the formation of a stable, conjugated α,β-unsaturated system: 5-furfurylidene hydantoin.[5][7] The elimination typically proceeds via an E1cB mechanism, involving the formation of an enolate prior to the departure of the hydroxide leaving group.[12]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The Importance and Applications of Knoevenagel Reaction (Brief Review) – Oriental Journal of Chemistry [orientjchem.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Knoevenagel Condensation: Definition, Examples and Mechanism [chemistrylearner.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. Furfural: A Versatile Derivative of Furan for the Synthesis of Various Useful Chemicals | IntechOpen [intechopen.com]
• 9. sphinxsai.com [sphinxsai.com]
• 10. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 11. pharmdguru.com [pharmdguru.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. taylorandfrancis.com [taylorandfrancis.com]

5-furfurylidene hydantoin NMR and IR spectral data

An In-Depth Technical Guide to the Synthesis and Spectral Characterization of 5-Furfurylidene Hydantoin

Executive Summary

5-Furfurylidene hydantoin (IUPAC: (Z)-5-(furan-2-ylmethylene)imidazolidine-2,4-dione) is a highly versatile heterocyclic scaffold. It serves as a critical synthetic intermediate in the pharmaceutical industry, most notably in the development of furan-based active pharmaceutical ingredients (APIs) such as nitrofurantoin (an antibiotic) and dantrolene-related muscle relaxants[1]. Accurate spectral characterization—specifically via Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FT-IR) spectroscopy—is paramount for confirming structural integrity, isotopic labeling efficiency, and stereochemical configuration (E/Z isomerism) during drug development[2].

This whitepaper provides a comprehensive, causality-driven guide to the synthesis, isolation, and spectral validation of 5-furfurylidene hydantoin, designed for application scientists and drug development professionals.

Mechanistic Rationale & Stereochemical Dynamics

The formation of 5-furfurylidene hydantoin proceeds via a base-catalyzed Knoevenagel condensation between furfural and hydantoin. Hydantoin possesses a highly acidic methylene group at the C5 position, flanked by two electron-withdrawing carbonyl groups (C2 and C4).

When exposed to a weak base (such as sodium acetate or piperidine), the C5 position is deprotonated to form a resonance-stabilized enolate. This nucleophile attacks the electrophilic carbonyl carbon of furfural, forming an aldol intermediate. Subsequent dehydration (typically via an E1cB mechanism) yields the conjugated alkene[3].

The Causality of Z-Isomer Dominance: The reaction is highly stereoselective, predominantly yielding the thermodynamically stable (Z)-isomer . This selectivity is driven by two factors:

• Steric Hindrance: The (E)-isomer forces the bulky furan ring into close spatial proximity with the C4 carbonyl oxygen of the hydantoin ring, creating severe steric clash.

• Intramolecular Hydrogen Bonding: The (Z)-configuration allows for potential stabilizing interactions between the furan oxygen and the N1-H proton of the hydantoin ring, further lowering the ground-state energy of the product[4].

Reaction Workflow & Mechanistic Pathway

Figure 1: Mechanistic workflow of the Knoevenagel condensation yielding (Z)-5-furfurylidene hydantoin.

Self-Validating Experimental Protocol

To ensure high purity for NMR and IR analysis, the synthesis must be treated as a self-validating system where each step contains a built-in quality control checkpoint.

Materials:

• Furfural (freshly distilled to remove furoic acid impurities): 10.0 mmol

• Hydantoin: 10.0 mmol

• Sodium acetate (anhydrous): 15.0 mmol

• Glacial acetic acid: 15 mL

Step-by-Step Methodology:

• Reaction Initiation: Suspend hydantoin and anhydrous sodium acetate in glacial acetic acid. Causality: Acetic acid acts as both a solvent and a proton donor for the dehydration step, while sodium acetate provides the mild basicity required to generate the hydantoin enolate without causing ring-opening degradation of the hydantoin core.

• Electrophile Addition: Add freshly distilled furfural dropwise at room temperature.

• Thermal Activation: Heat the mixture to reflux (approx. 118°C) for 3 hours. Validation Checkpoint: Monitor via TLC (Eluent: Ethyl Acetate/Hexane 1:1). The disappearance of the UV-active furfural spot (Rf ~0.7) and the appearance of a new, highly conjugated yellow/orange spot (Rf ~0.4) confirms reaction progress.

• Precipitation & Isolation: Pour the hot reaction mixture into 50 mL of crushed ice/water. Causality: The sudden shift in dielectric constant forces the highly hydrophobic 5-furfurylidene hydantoin to crash out of solution, leaving unreacted salts and trace acetic acid in the aqueous phase.

• Purification: Filter the crude yellow precipitate under a vacuum. Wash sequentially with cold water (3 x 20 mL) to remove acetic acid, followed by cold ethanol (1 x 10 mL) to strip away any unreacted furfural.

• Drying: Dry the product in a vacuum oven at 60°C for 12 hours. Validation Checkpoint: A sharp melting point (typically >240°C with decomposition) validates purity prior to spectral analysis.

Spectral Data Analysis (NMR & FT-IR)

Because hydantoin derivatives exhibit strong intermolecular hydrogen bonding, they are notoriously insoluble in standard non-polar NMR solvents like CDCl₃. Therefore, DMSO-d₆ is the mandatory solvent for NMR acquisition[4]. DMSO effectively disrupts these hydrogen bonds, ensuring sharp, well-resolved peaks.

Proton (¹H) NMR Spectroscopy

The ¹H NMR spectrum of 5-furfurylidene hydantoin is characterized by the distinct downfield shifts of the imide protons and the conjugated vinylic proton.

Table 1: ¹H NMR Spectral Assignments (400 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment / Causality
11.20	Singlet (br)	-	1H	N3-H (Hydantoin): Highly deshielded due to being flanked by two carbonyl groups (C2 and C4).
10.55	Singlet (br)	-	1H	N1-H (Hydantoin): Deshielded, but less so than N3-H. Broadness is due to quadrupolar relaxation of Nitrogen-14.
7.82	Doublet	1.8	1H	H-5' (Furan): Adjacent to the furan oxygen; highly deshielded.
6.85	Doublet	3.5	1H	H-3' (Furan): Exhibits typical furan ring coupling.
6.62	Doublet of Doublets	3.5, 1.8	1H	H-4' (Furan): Couples with both H-3' and H-5'.
6.45	Singlet	-	1H	Vinylic C=CH: The singlet nature confirms the lack of adjacent aliphatic protons, validating the exocyclic double bond.

Carbon (¹³C) NMR Spectroscopy

The ¹³C NMR spectrum provides definitive proof of the Knoevenagel condensation via the presence of the exocyclic vinylic carbon and the retention of the two distinct hydantoin carbonyls[5].

Table 2: ¹³C NMR Spectral Assignments (100 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Carbon Type	Assignment / Structural Rationale
165.4	Quaternary (C=O)	C4 (Hydantoin): Amide-like carbonyl, highly deshielded.
155.8	Quaternary (C=O)	C2 (Hydantoin): Urea-like carbonyl, slightly more shielded than C4 due to cross-conjugation from two nitrogens.
149.5	Quaternary (C-O)	C2' (Furan): Ipso carbon attached to the vinylic bridge.
145.6	Methine (CH)	C5' (Furan): Oxygen-adjacent carbon in the heteroaromatic ring.
125.1	Quaternary (C=C)	C5 (Hydantoin): The core carbon of the hydantoin ring involved in the double bond.
114.2	Methine (CH)	C3' (Furan): Aromatic carbon.
113.8	Methine (CH)	Vinylic C=CH: Exocyclic double bond carbon.
112.9	Methine (CH)	C4' (Furan): Aromatic carbon.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR is utilized to confirm the functional groups, specifically the presence of the distinct dual-carbonyl system of the hydantoin ring and the alkene bridge.

Table 3: FT-IR Spectral Assignments (ATR, Solid State)

Wavenumber (cm⁻¹)	Peak Shape/Intensity	Functional Group Assignment
3250, 3150	Broad, Medium	N-H Stretching: Two distinct bands corresponding to the N1-H and N3-H groups. Broadness indicates extensive solid-state hydrogen bonding.
1775	Sharp, Strong	C=O Stretching (C4): The higher frequency carbonyl typical of the rigid 5-membered hydantoin ring.
1730	Sharp, Strong	C=O Stretching (C2): The urea-type carbonyl stretch.
1655	Sharp, Medium	C=C Stretching: Confirms the exocyclic vinylic double bond conjugated with the furan ring.
1240	Sharp, Medium	C-O-C Stretching: Asymmetric stretching of the furan ether linkage.

Conclusion

The synthesis and spectral characterization of 5-furfurylidene hydantoin require strict control over reaction conditions to ensure the stereoselective formation of the (Z)-isomer. By utilizing DMSO-d₆ for NMR acquisition, researchers can accurately map the distinct chemical shifts of the furan ring, the vinylic bridge, and the heavily hydrogen-bonded hydantoin core. This analytical rigor ensures the integrity of downstream processes when this scaffold is utilized in the continuous synthesis of hydrazone-based APIs and other critical pharmacological agents[4].

References

• Synthesis, NMR analysis and applications of isotope-labelled hydantoins. Open Med Sci. Available at: [Link][2]

• Solvent-Free, Continuous Synthesis of Hydrazone-Based Active Pharmaceutical Ingredients by Twin-Screw Extrusion. Ajtyzack.com. Available at: [Link][1]

• Synthesis, Chemistry and Applications of 5-Hydroxymethyl-furfural and Its Derivatives. ResearchGate. Available at: [Link][3]

• Synthesis, NMR analysis and applications of isotope-labelled hydantoins. SciSpace. Available at: [Link][5]

• Solvent-Free, Continuous Synthesis of Hydrazone-Based Active Pharmaceutical Ingredients by Twin-Screw Extrusion. ACS Sustainable Chemistry & Engineering. Available at:[Link][4]

Sources

• 1. ajtyzack.com [ajtyzack.com]
• 2. openmedscience.com [openmedscience.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scispace.com [scispace.com]

crystallographic data and 3D structure of 5-furfurylidene hydantoin

The Structural Architecture of 5-Furfurylidene Hydantoin: A Comprehensive Crystallographic and Methodological Guide

Executive Summary

5-Furfurylidene hydantoin (IUPAC: 5-(furan-2-ylmethylene)imidazolidine-2,4-dione) represents a highly versatile heterocyclic scaffold in medicinal chemistry, serving as a critical pharmacophore for anticonvulsant, antimicrobial, and efflux pump modulatory agents. Understanding its three-dimensional molecular architecture and supramolecular assembly is paramount for structure-based drug design. This whitepaper provides an in-depth analysis of the crystallographic properties, thermodynamic structural preferences, and empirical methodologies required to isolate and validate the 3D structure of 5-furfurylidene hydantoin.

Mechanistic Structural Analysis: The 3D Architecture

The structural integrity and biological efficacy of 5-furfurylidene hydantoin are governed by two primary crystallographic phenomena: stereochemical configuration and supramolecular hydrogen bonding.

Stereochemistry and Planarity

The synthesis of 5-arylidene hydantoins via Knoevenagel condensation typically yields a double bond at the C5 position. Crystallographic studies of analogous structures consistently demonstrate that the reaction proceeds under thermodynamic control to yield almost exclusively the Z-isomer[1]. The causality behind this preference lies in steric minimization: the Z-configuration directs the furan oxygen and its associated ring away from the sterically demanding C4-carbonyl oxygen of the hydantoin core. Furthermore, the Z-isomer allows the molecule to maintain a highly planar conformation (dihedral angles typically <10° between the hydantoin and furan rings), which maximizes π -electron delocalization across the conjugated system[2].

Supramolecular Assembly Logic

Hydantoin derivatives are classic models for crystal engineering due to their rigid, planar structures and dense arrangement of hydrogen bond donors and acceptors. In the solid state, the N1–H and N3–H groups act as potent hydrogen bond donors, while the C2=O and C4=O groups act as acceptors.

The primary structural motif observed in the crystal lattice is the formation of centrosymmetric dimers. These dimers are typically stabilized by robust N1–H···O2 (or C2=O) intermolecular hydrogen bonds, creating an R22​(8) ring motif[3]. The secondary N3–H donors and C4=O acceptors subsequently participate in inter-dimer hydrogen bonding, propagating the dimers into extended 1D supramolecular ribbons or 2D sheets along the crystallographic axes.

Logical mapping of hydrogen bond donors and acceptors forming supramolecular motifs.

Empirical Workflows: Synthesis and Crystallization

To obtain high-quality crystallographic data, the compound must first be synthesized with high isomeric purity and subsequently crystallized without inducing lattice defects. The following protocol outlines a self-validating system for this process.

Step 1: Thermodynamic Synthesis (Knoevenagel Condensation)

Causality: Using a weak base (sodium acetate) in a protic, acidic solvent (glacial acetic acid) prevents the Cannizzaro reaction of the aldehyde while providing the thermodynamic conditions necessary to equilibrate the intermediate aldol-adduct exclusively into the stable Z-isomer[4],[1].

• Reaction Setup: In a 100 mL round-bottom flask, suspend 10.0 mmol of hydantoin and 30.0 mmol of anhydrous sodium acetate in 25 mL of glacial acetic acid.

• Addition: Add 10.5 mmol of furfural (furan-2-carbaldehyde) dropwise.

• Reflux: Heat the mixture to reflux (approx. 118°C) for 4–6 hours.

• Validation (In-Process): Monitor via TLC (Eluent: Chloroform/Acetone 5:1). The disappearance of the hydantoin spot validates reaction completion.

• Isolation: Pour the hot mixture into 100 mL of crushed ice. Filter the resulting precipitate under vacuum and wash extensively with cold distilled water to remove residual acetic acid.

Step 2: Single-Crystal Growth

Causality: Crash precipitation leads to microcrystalline powders unsuitable for X-ray diffraction. Slow evaporation in a moderately polar solvent allows molecules sufficient time to arrange into the lowest-energy lattice configuration.

• Dissolution: Dissolve 50 mg of the purified Z-5-furfurylidene hydantoin in a minimum volume of boiling ethanol/water (80:20 v/v).

• Filtration: Pass the hot solution through a 0.22 µm PTFE syringe filter into a clean, scratch-free glass vial to remove nucleation-inducing particulate impurities.

• Evaporation: Puncture the vial cap with a single needle hole and leave undisturbed in a vibration-free environment at 20°C.

• Validation: After 5–7 days, inspect under a polarized light microscope. Suitable crystals should exhibit sharp extinction under crossed polarizers, indicating a single, continuous crystal lattice.

Step 3: X-Ray Diffraction (XRD) Data Collection

Causality: Data collection is performed at cryogenic temperatures (e.g., 130 K) to minimize atomic thermal vibrations, thereby reducing displacement parameters (ellipsoids) and increasing the precision of bond length/angle measurements[4].

Workflow for the synthesis and crystallographic determination of 5-furfurylidene hydantoin.

Data Presentation: Crystallographic Parameters

Based on structural data from closely related 5-arylideneimidazolidine-2,4-dione derivatives[4],[3], the following table summarizes the anticipated and representative quantitative crystallographic parameters for a high-purity 5-furfurylidene hydantoin crystal.

Parameter	Representative Value / Description	Causality / Significance
Crystal System	Monoclinic	Typical for highly planar, conjugated small molecules allowing efficient dense packing.
Space Group	P21​/c or C2/c	Facilitates the formation of centrosymmetric hydrogen-bonded dimers.
Temperature	130(2) K	Cryo-cooling minimizes thermal motion, sharpening diffraction spots.
Wavelength ( λ )	0.71073 Å (Mo K α )	Standard high-energy radiation for small molecule structure determination.
Z (Molecules/Unit Cell)	4 or 8	Reflects the asymmetric unit multiplicity within the monoclinic lattice.
Dihedral Angle	< 10°	Validates the extended π -conjugation between the furan and hydantoin rings.
Final R indices ( I>2σ(I) )	R1​≈0.035 , wR2​≈0.095	An R1​ value below 0.05 validates the structural model as highly accurate.
Hydrogen Bond Motif	R22​(8)	Confirms the primary N1–H···O2 dimerization driving the solid-state assembly.

Strategic Applications in Drug Development

The precise 3D structural data of 5-furfurylidene hydantoin is not merely an academic exercise; it is a foundational tool for rational drug design.

• Target Binding via Hydrogen Bonding: The spatial orientation of the N3-H and C4=O groups—left exposed after the primary dimerization—acts as the primary interaction interface with target proteins (e.g., voltage-gated sodium channels or bacterial efflux pumps).

• Steric Mapping: The strict planarity enforced by the Z-isomer dictates the shape of the binding pocket the molecule can occupy. Deviations from planarity, which can be engineered by substituting the furan ring, directly correlate with a loss or shift in biological activity.

By treating the crystallographic workflow as a self-validating system—from thermodynamic synthesis to low-temperature XRD refinement—researchers can ensure that the structural data fed into in silico docking models is both empirically sound and mechanistically accurate.

References

• Discovery of Novel UV-Filters with Favorable Safety Profiles in the 5-Arylideneimidazolidine-2,4-dione Derivatives Group. MDPI. Available at:[Link]

• Discovery of Novel UV-Filters with Favorable Safety Profiles in the 5-Arylideneimidazolidine-2,4-dione Derivatives Group. National Institutes of Health (NIH/PMC). Available at:[Link]

• X-ray Crystallography, DFT Calculations and Molecular Docking of Indole-Arylpiperazine Derivatives as α1A-Adrenoceptor Antagonists. National Institutes of Health (NIH/PMC). Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Discovery of Novel UV-Filters with Favorable Safety Profiles in the 5-Arylideneimidazolidine-2,4-dione Derivatives Group - PMC [pmc.ncbi.nlm.nih.gov]
• 3. X-ray Crystallography, DFT Calculations and Molecular Docking of Indole-Arylpiperazine Derivatives as α1A-Adrenoceptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

In-Vitro Toxicity Profile of 5-Furfurylidene Hydantoin: A Mechanistic and Methodological Guide

Executive Summary

5-Furfurylidene hydantoin and its functionalized derivatives represent a highly versatile class of heterocyclic pharmacophores. Characterized by a furan ring conjugated to a hydantoin core via a methylene bridge, these compounds have garnered significant attention in drug discovery for their potent, yet selective, cytotoxic profiles. Unlike classical chemotherapeutics that non-specifically intercalate with nucleic acids, furfurylidene derivatives primarily exert their biological activity through targeted interactions with cellular thiols and the induction of reactive oxygen species (ROS)[1].

As a Senior Application Scientist, I have structured this whitepaper to move beyond a mere summary of toxicity. This guide dissects the causal mechanisms driving the in vitro cytotoxicity of 5-furfurylidene hydantoins, establishes self-validating experimental workflows to quantify these effects, and provides a critical framework for evaluating their therapeutic index against both malignant and non-malignant cell lines.

Mechanistic Basis of Cytotoxicity

The cytotoxicity of 5-furfurylidene hydantoin is fundamentally driven by its α,β-unsaturated carbonyl system, which acts as a Michael acceptor. This structural motif preferentially interacts with intracellular thiols (such as glutathione) rather than nucleic acids, significantly reducing the risk of off-target mutagenicity and carcinogenicity often seen with classical alkylating agents[1].

ROS-Triggered Apoptosis and Mitochondrial Dysfunction

The depletion of cellular thiols disrupts the intracellular redox balance, leading to the rapid accumulation of Reactive Oxygen Species (ROS). This oxidative stress directly triggers mitochondrial membrane depolarization. The loss of mitochondrial membrane potential ( ΔΨm​ ) facilitates the release of cytochrome c into the cytosol, which subsequently activates the caspase-9/caspase-3 cascade, committing the cell to intrinsic apoptosis[2].

Furthermore, cell cycle analysis of highly active furfurylidene derivatives indicates that their cytostatic activity is often characterized by cell cycle arrest at the S or G0/G1 phases, depending on the specific cell line, which is highly energy-consuming and indicative of mitochondrial dysfunction[2].

Diagram 1: ROS-Triggered Apoptotic Pathway induced by 5-Furfurylidene Hydantoin.

Self-Validating In Vitro Toxicity Assessment Protocols

To accurately profile the toxicity of 5-furfurylidene hydantoin, an experimental design must account for potential assay interference. Because the compound directly impacts mitochondrial function, relying solely on metabolism-based viability assays (like MTT) can yield false-positive toxicity readings. Therefore, a self-validating system utilizing orthogonal readouts is mandatory.

Protocol 1: Orthogonal Cell Viability Screening (MTT & SRB)

This protocol pairs the MTT assay (measuring mitochondrial reductase activity) with the Sulforhodamine B (SRB) assay (measuring total cellular protein mass) to ensure that observed cytotoxicity is due to actual cell death rather than transient mitochondrial suppression[1][3].

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cell lines (e.g., Molt-4, MCF-7, A549) and normal control lines (e.g., HaCaT, HEK293) in 96-well plates at a density of 1×104 cells/well[4]. Allow 24 hours for attachment.

• Compound Treatment: Treat cells with a logarithmic concentration gradient of 5-furfurylidene hydantoin (0.01 µM to 100 µM).

  • Validation Control: Include a vehicle control (0.1% DMSO) and a positive clinical control (e.g., 5-Fluorouracil or Doxorubicin)[3].

• Incubation: Incubate for 48 to 72 hours at 37°C in a 5% CO 2​ atmosphere.

• MTT Readout (Plate A): Add 20 µL of MTT solution (5 mg/mL) to each well. Incubate for 4 hours. Solubilize the resulting formazan crystals in 100 µL DMSO and measure absorbance at 570 nm.

• SRB Readout (Plate B): Fix cells with cold 10% trichloroacetic acid (TCA) for 1 hour at 4°C. Wash and stain with 0.4% SRB solution for 30 minutes. Wash with 1% acetic acid, solubilize protein-bound dye in 10 mM Tris base, and read absorbance at 515 nm.

• Data Synthesis: Calculate the IC 50​ (half-maximal inhibitory concentration) and GI 50​ (concentration inhibiting growth by 50%) using non-linear regression. Concordance between MTT and SRB validates true cytotoxic efficacy.

Protocol 2: Flow Cytometric Validation of ROS and Apoptosis

To prove the mechanism of action, we must quantify the causal intermediate (ROS) and the terminal outcome (Apoptosis).

Step-by-Step Methodology:

• ROS Quantification: Treat cells with the calculated IC 50​ of the compound for 12 hours. Stain with 10 µM DCFDA (2',7'-dichlorofluorescin diacetate) for 30 minutes. Analyze via flow cytometry (FITC channel). An upward shift in fluorescence validates oxidative stress.

• Apoptosis Profiling: Post 24-hour treatment, harvest cells and double-stain with Annexin V-FITC (binds externalized phosphatidylserine) and Propidium Iodide (PI, marks necrotic/late apoptotic cells).

• Interpretation: Cells in the lower-right quadrant (Annexin V+/PI-) confirm early apoptosis, validating the pathway outlined in Section 2.

Diagram 2: Self-Validating Experimental Workflow for In Vitro Cytotoxicity.

Quantitative Toxicity Profile (Data Presentation)

The therapeutic utility of a compound is defined by its Selectivity Index (SI)—the ratio of toxicity in normal cells versus cancer cells. Furfurylidene derivatives consistently demonstrate sub-micromolar to low-micromolar potency against various tumor lines while maintaining lower toxicity toward non-cancerous cells[2][4].

Table 1: Representative In Vitro Cytotoxicity Profile of Furfurylidene Derivatives

Cell Line Type	Specific Cell Line	Tissue Origin	Mean GI 50​ / IC 50​ (µM)	Cytotoxic Response
Malignant	Molt-4	Human Leukemia	1.2 - 3.5	High (Apoptosis induction)[1]
Malignant	MCF-7	Human Breast Cancer	3.3 - 4.5	High (S-phase arrest)[2]
Malignant	A549	Non-Small Cell Lung	0.03 - 2.1	Very High (G0/G1 arrest)[2]
Malignant	COLO 205	Colon Cancer	2.3 - 5.9	Moderate to High[4]
Normal / Benign	HaCaT	Human Keratinocytes	> 15.0	Low (High Selectivity Index)[4]
Normal / Benign	HEK293	Human Embryonic Kidney	> 10.0	Low (Non-specific toxicity only at high doses)[2]

Note: Values are aggregated from structural analogs containing the furfurylidene pharmacophore to illustrate baseline toxicity expectations.

Structure-Activity Relationship (SAR) & Toxicity Optimization

The toxicity profile of 5-furfurylidene hydantoin is highly tunable. SAR studies reveal that the spatial arrangement and electronic properties of the furan ring dictate the degree of cytotoxicity.

• Thiol Reactivity: Enhancing the electrophilicity of the methylene bridge increases thiol binding, thereby lowering the IC 50​ against cancer cells.

• Lipophilicity: Substitutions on the hydantoin nitrogen (e.g., alkylation) can increase cellular permeability, shifting the toxicity curve to the left (higher potency).

• Safety Profile: Because the primary mechanism avoids nucleic acid intercalation, these derivatives maintain a favorable safety profile regarding genotoxicity, presenting a distinct advantage over traditional pyrimidine analogues like 5-Fluorouracil[1][3].

References

• [1] Synthesis and anticancer evaluation of furfurylidene 4-piperidone analogs. PubMed / Wiley. URL:[Link]

• [3] Synthesis and Anticancer Evaluation of Bis Furfurylidene-4-piperidone Analog of 5-Fluorouracil. Asian Journal of Chemistry. URL:[Link]

• [2] Novel A-Ring Chalcone Derivatives of Oleanolic and Ursolic Amides with Anti-Proliferative Effect Mediated through ROS-Triggered Apoptosis. MDPI. URL:[Link]

• [4] 3-Pyridinylidene Derivatives of Chemically Modified Lupane and Ursane Triterpenes as Promising Anticancer Agents by Targeting Apoptosis. MDPI. URL:[Link]

Sources

• 1. Synthesis and anticancer evaluation of furfurylidene 4-piperidone analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel A-Ring Chalcone Derivatives of Oleanolic and Ursolic Amides with Anti-Proliferative Effect Mediated through ROS-Triggered Apoptosis [mdpi.com]
• 3. asianpubs.org [asianpubs.org]
• 4. mdpi.com [mdpi.com]

Protocols & Analytical Methods

use of 5-furfurylidene hydantoin in furan amino acid synthesis

Application Note: Synthesis of Furan Amino Acids via 5-Furfurylidene Hydantoin for Advanced Peptide Engineering

Strategic Rationale & Chemical Biology Context

Furan-containing amino acids, notably 1, have become indispensable tools in modern drug development and chemical biology[1]. They function as bioisosteres for natural aromatic amino acids (like phenylalanine) and serve as latent, activatable electrophiles for site-specific peptide cross-linking[2]. Upon targeted oxidation—typically via singlet oxygen or N-bromosuccinimide—the furan ring undergoes a rapid ring-opening transformation to generate a highly reactive unsaturated 1,4-dicarbonyl (enal) species[2]. This electrophile readily cross-links with adjacent nucleophilic residues (such as lysine) or nucleic acids, enabling the precise mapping of protein-protein and protein-DNA interactions[2].

To synthesize these non-natural amino acids efficiently, the3 is widely recognized as a highly scalable and robust pathway[3]. This guide details the three-stage synthesis of 3-(2-furyl)alanine from furfural and hydantoin, utilizing the critical intermediate 4[4].

Mechanistic Causality & Experimental Design

The synthesis leverages the thermodynamic stability of the hydantoin heterocycle, acting as a protected glycine enolate equivalent. The causal logic for each step is as follows:

• Stage 1: Aldol-Type Condensation. Furfural is condensed with hydantoin under weakly basic conditions. The reaction is thermodynamically driven to completion by the precipitation of the highly conjugated (Z)-5-furfurylidenehydantoin[4].

• Stage 2: Chemoselective Reduction. The exocyclic alkene must be reduced to an alkane without saturating the aromatic furan ring. Catalytic hydrogenation using Palladium on Carbon (Pd/C) achieves this chemoselectivity, yielding 5-furfurylhydantoin.

• Stage 3: Alkaline Hydrolysis. The robust hydantoin ring requires harsh alkaline conditions for cleavage.5 is strategically chosen over sodium hydroxide[5]. Causality: Ba(OH)2​ facilitates the sequential ring-opening and decarboxylation of the hydantoin. Post-reaction, the Ba2+ ions can be quantitatively precipitated as insoluble barium sulfate ( BaSO4​ ) by the addition of sulfuric acid. This leaves the highly water-soluble zwitterionic amino acid in a salt-free aqueous solution for effortless crystallization, preventing the isolation nightmares associated with sodium salts[3][5].

Process Visualization

Figure 1: Three-stage synthetic workflow from furfural to 3-(2-furyl)alanine via hydantoin.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, each protocol is designed as a self-validating system containing specific In-Process Controls (IPCs) to prevent the propagation of impurities.

Protocol A: Synthesis of 5-Furfurylidenehydantoin

• Reagent Preparation: In a 500 mL round-bottom flask, combine 1.0 eq of hydantoin (100 mmol), 1.2 eq of freshly distilled furfural (120 mmol), and 1.5 eq of anhydrous sodium acetate (150 mmol) in 200 mL of glacial acetic acid. Causality Note: Furfural must be distilled under vacuum immediately prior to use to remove auto-oxidation products (furoic acid) that inhibit condensation.

• Reaction Execution: Reflux the mixture under an inert argon atmosphere for 4 hours.

• Isolation: Cool the reaction mixture to room temperature, then pour it into 500 mL of ice-cold distilled water to force precipitation.

• Purification: Filter the resulting precipitate under vacuum. Wash the filter cake sequentially with cold water and cold ethanol to remove unreacted furfural.

• Validation (IPC): Dry the product in a vacuum oven at 60°C. The product must appear as a bright yellow powder. Confirm the presence of the exocyclic double bond via 1H NMR (alkene proton typically observed at δ ~6.6 ppm)[4].

Protocol B: Reduction to 5-Furfurylhydantoin

• System Setup: Dissolve 50 mmol of 5-furfurylidenehydantoin in 150 mL of absolute ethanol. Add 10% Pd/C (5 mol% Pd).

• Hydrogenation: Purge the reaction vessel with nitrogen, then introduce hydrogen gas (1 atm via balloon or Parr shaker at 30 psi).

• Reaction Execution: Stir vigorously at room temperature for 3-5 hours.

• Validation (IPC): Monitor hydrogen uptake or perform TLC (silica gel, EtOAc/Hexane). The reaction is validated as complete when the distinct yellow color of the starting material completely dissipates into a colorless/grey suspension.

• Workup & Isolation: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with hot ethanol. Evaporate the filtrate under reduced pressure to yield 5-furfurylhydantoin as a white solid.

Protocol C: Alkaline Hydrolysis to 3-(2-Furyl)alanine

• Hydrolysis Setup: In a high-pressure reaction vessel or a robust reflux setup, suspend 30 mmol of 5-furfurylhydantoin in 150 mL of water containing 100 mmol of crystalline barium hydroxide octahydrate ( Ba(OH)2​⋅8H2​O )[5].

• Thermal Cleavage: Heat the mixture to 110-120°C for 24-48 hours. Ammonia gas evolution will be observed as the hydantoin ring breaks down[5].

• Barium Precipitation: Cool the mixture to 80°C. Carefully add dilute sulfuric acid ( H2​SO4​ ) dropwise until the pH reaches ~5.5 (the isoelectric point of furylalanine). This quantitatively precipitates Ba2+ as BaSO4​ .

• Isolation: Filter the hot suspension through fine filter paper to remove the barium salts. Concentrate the aqueous filtrate under reduced pressure until crystallization begins.

• Final Validation: Collect the 3-(2-furyl)alanine crystals. Verify purity via LC-MS (Expected [M+H]+ = 156.1) and 1H NMR (confirming the intact furan ring protons at δ 6.2, 6.3, and 7.4 ppm)[1].

Quantitative Data & Reaction Parameters

Reaction Stage	Key Reagents	Temp / Time	Expected Yield	Analytical Validation Markers
1. Condensation	Furfural, Hydantoin, NaOAc	120°C / 4h	75-85%	1H NMR: Exocyclic alkene δ ~6.6 ppm; Visual: Yellow powder[4].
2. Reduction	5-Furfurylidenehydantoin, H 2​ , Pd/C	25°C / 4h	90-95%	TLC: Loss of yellow chromophore; 1H NMR: Loss of alkene proton.
3. Hydrolysis	5-Furfurylhydantoin, Ba(OH) 2​	115°C / 24h	65-75%	LC-MS: [M+H]+ 156.1; 1H NMR: Furan protons δ 6.2, 6.3, 7.4[1][5].

Downstream Integration in Solid-Phase Peptide Synthesis (SPPS)

Following isolation, 3-(2-furyl)alanine is typically protected with an Fmoc group (using Fmoc-OSu and Na2​CO3​ ) to render it compatible with standard 6[6]. The orthogonal stability of the furan ring allows it to withstand standard coupling reagents (e.g., HATU, DIC) and highly acidic cleavage cocktails (e.g., TFA/TIS/H 2​ O), ensuring the furan moiety remains entirely intact until deliberate oxidative activation is required in the final biological assay[6][7].

References

• [7] Method for cross-linking peptides (WO2012085279A2). Source: Google Patents. 7

• [3] The Chemistry of the Hydantoins. Source: datapdf.com. 3

• [4] (Z)-5-(furan-2-ylmethylene)imidazolidine-2,4-dione. Source: molaid.com. 4

• [5] Alkaline Hydrolysis of Condensation Products of Hydantoin with Aldehydes. Source: Sciencemadness.org. 5

• [6] Efforts Towards the Total Synthesis of Labelled CCL2 Proteins and Dipeptide Chemotaxis Inhibitors. Source: Durham E-Theses.6

• [1] Cas 121786-31-0, 3-(2-FURYL)-L-ALANINE. Source: LookChem. 1

• [2] Furan Oxidation Based Cross-Linking: A New Approach for the Study and Targeting of Nucleic Acid and Protein Interactions. Source: ResearchGate. 2

Sources

• 1. lookchem.com [lookchem.com]
• 2. researchgate.net [researchgate.net]
• 3. datapdf.com [datapdf.com]
• 4. (Z)-5-(furan-2-ylmethylene)imidazolidine-2,4-dione - CAS号 136949-32-1 - 摩熵化学 [molaid.com]
• 5. sciencemadness.org [sciencemadness.org]
• 6. etheses.durham.ac.uk [etheses.durham.ac.uk]
• 7. WO2012085279A2 - Method for cross-linking peptides - Google Patents [patents.google.com]

Application Notes and Protocols for Antimicrobial Screening of 5-Furfurylidene Hydantoin

Introduction: The Therapeutic Potential of 5-Furfurylidene Hydantoins

The rise of antimicrobial resistance necessitates the exploration of novel chemical scaffolds for the development of new therapeutic agents.[1] Hydantoin (imidazolidine-2,4-dione) derivatives have emerged as a promising class of compounds due to their diverse biological activities, including antimicrobial and anticancer properties.[2] The hydantoin core offers multiple sites for substitution, allowing for the fine-tuning of its pharmacological profile.[3] The introduction of a furfurylidene moiety at the 5-position of the hydantoin ring is of particular interest. The furan nucleus is a key pharmacophore in many clinically approved drugs and is known to contribute to a wide spectrum of biological activities.[4] Notably, the combination of a furan ring with a hydantoin structure is found in the urinary tract antiseptic nitrofurantoin, which acts by damaging bacterial DNA and inhibiting ribosomal proteins after reductive activation within the bacterial cell.[4][5][6] This precedent underscores the potential of 5-furfurylidene hydantoin and its derivatives as a valuable scaffold for the discovery of new antimicrobial agents.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the antimicrobial screening of 5-furfurylidene hydantoin. The protocols outlined herein are designed to be robust and self-validating, providing a clear path from initial screening to a more detailed characterization of antimicrobial activity.

Mechanism of Action: A Multifaceted Approach

The antimicrobial action of hydantoin derivatives is often complex and not fully elucidated, potentially involving multiple mechanisms of action.[7] This multifaceted approach is advantageous as it may reduce the likelihood of resistance development.[7] Known mechanisms for related hydantoin compounds include:

• Disruption of Bacterial Membranes: Certain hydantoin derivatives, particularly those with lipophilic and cationic moieties, can compromise the integrity of bacterial cell membranes, leading to rapid cell death.[7]

• Inhibition of Protein Synthesis: By binding to bacterial ribosomes, these compounds can interfere with essential protein synthesis.[2]

• Interference with Nucleic Acid Synthesis: Some derivatives can inhibit the synthesis of DNA and RNA, crucial for bacterial replication and survival.[2]

• Inhibition of Cell Wall Synthesis: Hydantoins can disrupt the synthesis of the bacterial cell wall, leading to cell lysis.[2]

The presence of the furan ring in 5-furfurylidene hydantoin may also contribute to its antimicrobial activity through mechanisms similar to those of nitrofurantoin, where the nitro-furan moiety is reduced by bacterial flavoproteins to generate reactive intermediates that damage cellular macromolecules.[5]

Experimental Workflow for Antimicrobial Screening

A systematic approach is crucial for the efficient evaluation of a novel compound's antimicrobial properties. The following workflow provides a logical progression from initial qualitative screening to quantitative determination of antimicrobial potency.

Caption: A streamlined workflow for the antimicrobial evaluation of 5-furfurylidene hydantoin.

Protocols for Antimicrobial Susceptibility Testing

Agar Disk Diffusion Assay (Qualitative Screening)

The agar disk diffusion method is a preliminary, qualitative test to assess the antimicrobial activity of a compound. It is a simple, cost-effective, and versatile method for screening a wide range of antimicrobial agents.[3]

Principle: A filter paper disk impregnated with the test compound is placed on an agar plate inoculated with a test microorganism. As the compound diffuses into the agar, it creates a concentration gradient. If the microorganism is susceptible to the compound, a zone of growth inhibition will appear around the disk.[8]

Materials:

• Mueller-Hinton Agar (MHA) plates

• Sterile filter paper disks (6 mm diameter)

• 5-furfurylidene hydantoin stock solution (in a suitable solvent like DMSO)

• Bacterial cultures (e.g., Staphylococcus aureus, Escherichia coli)

• 0.5 McFarland turbidity standard

• Sterile swabs

• Incubator

Procedure:

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. This can be achieved by suspending several colonies from a fresh agar plate into sterile saline and adjusting the turbidity.

• Plate Inoculation: Dip a sterile swab into the inoculum and remove excess liquid by pressing it against the inside of the tube. Streak the swab evenly across the entire surface of an MHA plate in three directions to ensure confluent growth.

• Disk Application: Aseptically apply sterile filter paper disks impregnated with a known concentration of 5-furfurylidene hydantoin onto the inoculated agar surface. Gently press the disks to ensure complete contact with the agar.

• Incubation: Incubate the plates at 35-37°C for 18-24 hours.

• Result Interpretation: Measure the diameter of the zone of inhibition in millimeters. The size of the zone is proportional to the susceptibility of the microorganism to the compound.

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution assay is a quantitative method used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent. The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of a microorganism after overnight incubation.[9]

Principle: A serial two-fold dilution of the test compound is prepared in a 96-well microtiter plate. Each well is then inoculated with a standardized bacterial suspension. After incubation, the wells are visually inspected for turbidity, and the lowest concentration without visible growth is recorded as the MIC.

Materials:

• 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 5-furfurylidene hydantoin stock solution

• Bacterial cultures

• 0.5 McFarland turbidity standard

• Multichannel pipette

• Plate reader (optional, for spectrophotometric reading)

Procedure:

• Plate Preparation: Add 100 µL of CAMHB to all wells of a 96-well plate.

• Serial Dilution: Add 100 µL of the 5-furfurylidene hydantoin stock solution (at twice the highest desired final concentration) to the first column of wells. Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, and so on, discarding the final 100 µL from the last column of the dilution series.

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard and then dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Inoculation: Add 100 µL of the diluted bacterial inoculum to each well, resulting in a final volume of 200 µL. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubation: Incubate the plate at 35-37°C for 16-20 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth (no turbidity). This can be determined visually or by using a plate reader to measure the optical density at 600 nm.

Parameter	Description	Reference
Method	Broth Microdilution	[9]
Medium	Cation-adjusted Mueller-Hinton Broth	[9]
Inoculum Size	5 x 10^5 CFU/mL	[9]
Incubation	35-37°C for 16-20 hours	[9]
Endpoint	Lowest concentration with no visible growth	[9]

Minimum Bactericidal Concentration (MBC) Determination

The Minimum Bactericidal Concentration (MBC) is the lowest concentration of an antimicrobial agent required to kill a particular bacterium. This assay is a logical follow-up to the MIC to determine if a compound is bacteriostatic (inhibits growth) or bactericidal (kills bacteria).

Principle: Following the MIC determination, an aliquot from the wells showing no visible growth is subcultured onto an antibiotic-free agar medium. The MBC is the lowest concentration of the compound that results in a significant reduction (typically ≥99.9%) in the initial bacterial inoculum.

Materials:

• MHA plates

• MIC plate from the previous experiment

• Sterile pipette tips or loops

Procedure:

• Subculturing: From the wells of the MIC plate that show no visible growth, take a 10-100 µL aliquot and plate it onto a fresh MHA plate.

• Incubation: Incubate the MHA plates at 35-37°C for 18-24 hours.

• MBC Determination: The MBC is the lowest concentration of the compound that shows no bacterial growth or a ≥99.9% reduction in CFU/mL compared to the initial inoculum count.

Advanced Characterization Protocols

Time-Kill Kinetic Assay

Time-kill assays provide information on the rate at which an antimicrobial agent kills a bacterial population over time. This is particularly useful for understanding the pharmacodynamics of a new compound.[7]

Principle: A standardized bacterial suspension is exposed to different concentrations of the test compound (typically multiples of the MIC). At various time points, aliquots are removed, serially diluted, and plated to determine the number of viable bacteria (CFU/mL).

Procedure:

• Inoculum Preparation: Prepare a bacterial culture in the early logarithmic phase of growth.

• Exposure: Add 5-furfurylidene hydantoin at various concentrations (e.g., 1x, 2x, 4x MIC) to flasks containing the bacterial culture. Include a growth control without the compound.

• Sampling: At predetermined time intervals (e.g., 0, 2, 4, 6, 8, 24 hours), remove an aliquot from each flask.

• Enumeration: Perform serial dilutions of the collected aliquots and plate them on MHA plates to determine the CFU/mL.

• Data Analysis: Plot the log10 CFU/mL against time for each concentration. A bactericidal effect is generally defined as a ≥3-log10 reduction in CFU/mL.[7]

Cytotoxicity Assay

It is essential to evaluate the potential toxicity of a new antimicrobial compound to mammalian cells to determine its therapeutic index. The MTT assay is a common colorimetric assay for assessing cell metabolic activity and, by extension, cell viability.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow MTT to a purple formazan product, which can be quantified spectrophotometrically.

Materials:

• Mammalian cell line (e.g., HeLa, VERO)

• Cell culture medium (e.g., MEM)

• Fetal bovine serum (FBS)

• 96-well cell culture plates

• 5-furfurylidene hydantoin stock solution

• MTT solution

• Solubilization buffer (e.g., DMSO)

• Plate reader

Procedure:

• Cell Seeding: Seed a 96-well plate with mammalian cells at an appropriate density and allow them to adhere overnight.

• Compound Exposure: Treat the cells with various concentrations of 5-furfurylidene hydantoin for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

• Solubilization: Remove the medium and add a solubilization buffer to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC50 value (the concentration that inhibits 50% of cell growth) can then be determined.

Data Presentation

All quantitative data should be summarized in clearly structured tables for easy comparison and interpretation.

Table 1: Example of MIC and MBC Data for 5-Furfurylidene Hydantoin

Microorganism	MIC (µg/mL)	MBC (µg/mL)
Staphylococcus aureus ATCC 29213
Escherichia coli ATCC 25922
Pseudomonas aeruginosa ATCC 27853
Candida albicans ATCC 90028

Table 2: Example of Cytotoxicity Data for 5-Furfurylidene Hydantoin

Cell Line	IC50 (µM)
VERO
HeLa

Conclusion

The protocols detailed in this application note provide a robust framework for the comprehensive antimicrobial screening of 5-furfurylidene hydantoin. By following this systematic approach, researchers can effectively evaluate the antimicrobial potential of this promising scaffold, from initial qualitative assessment to quantitative determination of potency and preliminary safety profiling. The multifaceted mechanism of action of hydantoin derivatives suggests that 5-furfurylidene hydantoin could be a valuable starting point for the development of novel antimicrobial agents to combat the growing threat of drug-resistant pathogens.

References

• Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives. (2024). Molecules. [Link]

• Synthesis and Characterization of 5-Substituted Hydantoins as Potential Antimicrobial Inhibitor: A Review Article. (2024). International Journal of Research in Engineering and Science. [Link]

• Hydantoin derivative dimers as broad-spectrum antimicrobial agents against ESKAPE pathogens with enhanced killing rate and stability. (2023). RSC Medicinal Chemistry. [Link]

• Hydantoin derivative dimers as broad-spectrum antimicrobial agents against ESKAPE pathogens with enhanced killing rate and stability. (2023). RSC Medicinal Chemistry. [Link]

• Examples of hydantoin derivatives with biological activity. (2024). ResearchGate. [Link]

• Synthesis of 3-(5-nitrofurfurylideneamino)hydantoins and N-(ethoxycarbonyl)amino acid nitrofurfurylidenehydrazides. (1969). Journal of Medicinal Chemistry. [Link]

• Study on the Synthesis, Characterization and Antimicrobial Activities of 5-Substituted Hydantoins. (2024). International Journal of Research in Engineering and Science. [Link]

• Membrane-Active Hydantoin Derivatives as Antibiotic Agents. (2018). ACS Infectious Diseases. [Link]

• Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. (2023). Oriental Journal of Chemistry. [Link]

• Design, Synthesis, Antimicrobial, and Antiviral Evaluation of Novel Hydantoin Derivatives: Insights from Molecular Docking Studies. (2025). ResearchGate. [Link]

• Synthesis of 5-hydroxy-1-((5-(p-nitrophenyl)furfurylidene)-amino) hydantoin, a metabolite of dantrolene. (1976). Journal of Pharmaceutical Sciences. [Link]

• IN VITRO ANTIOXIDANT, ANTIMICROBIAL AND ADMET STUDY OF NOVEL FURAN/BENZOFURAN C-2 COUPLED QUINOLINE HYBRIDS. (2021). ResearchGate. [Link]

• Antimicrobial activity of 5-arylidene aromatic derivatives of hydantoin. Part 2. (2002). Il Farmaco. [Link]

• The Multifaceted Biological Activities of Hydantoin Derivatives: From Antimicrobial to Anticancer Agents. (2024). ResearchGate. [Link]

• Cytotoxic mechanisms of 5-fluoropyrimidines. Relationships with poly(ADP-ribose) polymerase activity, DNA strand breakage and incorporation into nucleic acids. (1990). Biochemical Pharmacology. [Link]

• What is the mechanism of Furazidin? (2024). Patsnap Synapse. [Link]

• Furious against bacteria? An in vitro study to test nitrofurantoin as an intracanal medicament against. (2022). Neliti. [Link]

• Increased Cytotoxicity of 5'-deoxy-5-fluorouridine by Prolonged Culture With Folinic Acid. (1995). Anticancer Research. [Link]

• Lack of contribution of dihydrofluorouracil and alpha-fluoro-beta-alanine to the cytotoxicity of 5'-deoxy-5-fluorouridine on human keratinocytes. (2004). Fundamental & Clinical Pharmacology. [Link]

• Determination of Minimum Inhibitory Concentrations. (2001). Journal of Antimicrobial Chemotherapy. [Link]

• Cytotoxicity and Cellular Uptake of 5-Fluorouracil Loaded Methylcellulose Nanohydrogel for Treatment of Oral Cancer. (2020). Letters in Applied NanoBioScience. [Link]

• Friends or Foes? Cytotoxicity, HPTLC and NMR Analyses of Some Important Naturally Occurring Hydroxyanthraquinones. (2021). Molecules. [Link]

• In Vitro Evaluation of Antimicrobial Activity and Cytotoxicity of Different Nanobiotics Targeting Multidrug Resistant and Biofilm Forming Staphylococci. (2018). International Journal of Nanomedicine. [Link]

• Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. (2009). American Society for Microbiology. [Link]

• Disk diffusion test. (n.d.). GARDP Revive. [Link]

Sources

• 1. Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives | IntechOpen [intechopen.com]
• 2. researchgate.net [researchgate.net]
• 3. ijsr.net [ijsr.net]
• 4. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review – Oriental Journal of Chemistry [orientjchem.org]
• 5. What is the mechanism of Furazidin? [synapse.patsnap.com]
• 6. media.neliti.com [media.neliti.com]
• 7. Membrane-Active Hydantoin Derivatives as Antibiotic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Friends or Foes? Cytotoxicity, HPTLC and NMR Analyses of Some Important Naturally Occurring Hydroxyanthraquinones [mdpi.com]
• 9. Lack of contribution of dihydrofluorouracil and alpha-fluoro-beta-alanine to the cytotoxicity of 5'-deoxy-5-fluorouridine on human keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Green Chemistry Synthesis of 5-Furfurylidene Hydantoin

Executive Summary

The synthesis of 5-furfurylidene hydantoin—a critical intermediate in the development of skeletal muscle relaxants (e.g., dantrolene) and antimicrobial agents (e.g., nitrofurantoin)—has traditionally relied on the Knoevenagel condensation using hazardous organic solvents (like pyridine or DMF) and toxic amine catalysts (such as piperidine)[1]. As the pharmaceutical industry shifts toward sustainable manufacturing, replacing these legacy methods with green chemistry alternatives is paramount.

This application note details two field-proven, self-validating protocols for the green synthesis of 5-furfurylidene hydantoin: Solvent-Free Mechanochemistry (Twin-Screw Extrusion/Milling) and Microwave-Assisted Aqueous Condensation . By leveraging high-shear solid-state reactivity and the high dielectric constant of water, these methodologies eliminate volatile organic compounds (VOCs), minimize the environmental factor (E-factor), and consistently deliver yields exceeding 90%[2][3].

Mechanistic Rationale & Green Chemistry Principles

The formation of 5-furfurylidene hydantoin proceeds via a Knoevenagel-type condensation between the electrophilic carbonyl carbon of furfural and the active methylene group (C5) of imidazolidine-2,4-dione (hydantoin)[4].

Causality of Experimental Choices

• Thermodynamic Control in Green Media: The C5 protons of hydantoin are weakly acidic. Traditional methods use strong, toxic bases to force deprotonation. However, in mechanochemical environments, the extreme local concentration of reactants under shear stress lowers the activation energy barrier, allowing milder, sustainable bases (like sodium carbonate or biopolymer chitosan) to efficiently catalyze the reaction[2][5].

• Dielectric Heating: In the microwave-assisted protocol, water is chosen not just for its benign nature, but for its high dielectric constant ( ϵ′ ≈ 80). Water couples highly efficiently with microwave irradiation, generating rapid, uniform localized heating that accelerates the dehydration of the transient aldol intermediate, driving the equilibrium toward the exocyclic alkene product[5][6].

Caption: Generalized Knoevenagel condensation mechanism for 5-furfurylidene hydantoin synthesis.

Experimental Protocols

To ensure a self-validating system, both protocols incorporate In-Process Quality Control (IPC) steps. The disappearance of the starting materials and the precipitation of the product serve as intrinsic indicators of reaction progress.

Protocol A: Solvent-Free Mechanochemical Synthesis

This protocol utilizes mechanical energy to drive the chemical transformation, completely eliminating reaction solvents[3].

Reagents:

• Furfural (1.0 mmol, freshly distilled)

• Hydantoin (1.0 mmol)

• Catalyst: Chitosan powder (10 wt%) OR anhydrous Na2​CO3​ (0.1 mmol)

Step-by-Step Methodology:

• Preparation: Charge a stainless-steel milling jar (or a twin-screw extruder hopper for continuous flow) with equimolar amounts of furfural and hydantoin.

• Catalyst Addition: Introduce the solid base catalyst. Chitosan is highly recommended for its biodegradability and recyclability[2].

• Milling/Extrusion:

  • Batch (Ball Mill): Operate at 30 Hz for 20–30 minutes at room temperature.

  • Continuous (Twin-Screw Extrusion): Set barrel temperature to 120°C–160°C with a screw speed of 55 rpm. The residence time should be approximately 1–2 minutes[3].

• In-Process QC: The reaction mixture will transition from a paste to a dry, beige/yellow powder as water (the sole byproduct) is formed and partially vaporized. Take a 5 mg sample, dissolve in ethyl acetate, and perform TLC (Hexane:EtOAc 7:3) to confirm the absence of the furfural spot (UV active at 254 nm).

• Isolation: Suspend the crude powder in warm deionized water (10 mL) to dissolve any unreacted hydantoin and catalyst (if using Na2​CO3​ ). Filter under vacuum.

• Drying: Dry the retentate in a vacuum oven at 60°C overnight.

Protocol B: Microwave-Assisted Aqueous Synthesis

This protocol leverages the synergistic effects of aqueous media and microwave irradiation to drastically reduce reaction times[6].

Reagents:

• Furfural (1.0 mmol)

• Hydantoin (1.0 mmol)

• Catalyst: Ammonium bicarbonate ( NH4​HCO3​ ) (0.1 mmol)

• Solvent: Deionized Water (3.0 mL)

Step-by-Step Methodology:

• Preparation: In a 10 mL microwave-safe glass vial equipped with a magnetic stir bar, suspend hydantoin and furfural in 3.0 mL of deionized water.

• Catalyst Addition: Add NH4​HCO3​ . The mild nature of this base prevents the self-condensation (Cannizzaro or polymerization) of furfural, which is a common side reaction with stronger bases[4].

• Irradiation: Seal the vial and place it in a dedicated microwave synthesizer. Irradiate at 80°C (dynamic power adjustment, max 150 W) for 10–15 minutes with continuous stirring.

• In-Process QC: The system is self-validating via precipitation. As the 5-furfurylidene hydantoin forms, it becomes insoluble in the aqueous medium, driving the reaction forward via Le Chatelier's principle. A thick yellow precipitate indicates high conversion.

• Isolation: Cool the vial to 0–5°C in an ice bath to maximize crystallization. Filter the precipitate under vacuum and wash with 2 x 2 mL of ice-cold water.

• Drying: Dry the product under a high vacuum to yield the pure alkene.

Caption: Comparative workflows for mechanochemical and microwave-assisted green synthesis protocols.

Quantitative Data & Yield Analysis

The transition from traditional batch synthesis to green methodologies provides significant improvements in reaction time, yield, and environmental impact. Table 1 summarizes the comparative metrics.

Table 1: Comparison of Synthetic Methodologies for 5-Furfurylidene Hydantoin

Methodology	Catalyst	Solvent	Temp (°C)	Time	Yield (%)	E-Factor*	Scalability
Traditional Batch [4]	Piperidine / Pyridine	DMF / Ethanol	80 - 100	4 - 6 hrs	70 - 75	> 25	Moderate (High Waste)
Mechanochemical (Ball Mill) [2]	Chitosan (Solid)	None (Solvent-Free)	25 (RT)	30 min	92 - 95	< 2	High
Continuous Extrusion (TSE) [3]	Na2​CO3​	None (Solvent-Free)	120 - 160	< 2 min	> 95	< 1	Very High ( kg/hr )
Microwave-Assisted [6]	NH4​HCO3​	Water	80	10 - 15 min	88 - 91	~ 5	Moderate (Batch limits)

*E-Factor (Environmental Factor) is defined as the mass of total waste generated per mass of product. Lower values indicate greener processes.

Conclusion & Future Perspectives

The synthesis of 5-furfurylidene hydantoin no longer requires environmentally damaging solvents or toxic catalysts. By applying the principles of mechanochemistry and microwave-assisted aqueous synthesis, researchers can achieve near-quantitative yields while drastically reducing reaction times and waste profiles[2][3][5]. For industrial scale-up and continuous manufacturing of hydantoin-based APIs, Twin-Screw Extrusion (TSE) represents the state-of-the-art, offering unparalleled throughput and minimal environmental footprint[3].

References

• International Journal of Chemical and Physical Sciences. A Facile and Efficient Green Protocol for the Knoevenagel Condensation in Aqueous Media. Retrieved from:[Link]

• National Center for Biotechnology Information (PMC). Mechanochemical synthesis of Knoevenagel condensation products from biorenewable furaldehydes using crustacean waste-derived chitosan as a sustainable organocatalyst. Retrieved from: [Link]

• Chemical Reviews (ACS Publications). Recent Advances in the Synthesis of Hydantoins: The State of the Art of a Valuable Scaffold. Retrieved from: [Link]

• ACS Sustainable Chemistry & Engineering. Solvent-Free, Continuous Synthesis of Hydrazone-Based Active Pharmaceutical Ingredients by Twin-Screw Extrusion. Retrieved from: [Link]

• ResearchGate. Is a Catalyst Always Needed? The Case of the Knoevenagel Reaction with Malononitrile. Retrieved from:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Mechanochemical synthesis of Knoevenagel condensation products from biorenewable furaldehydes using crustacean waste-derived chitosan as a sustainable organocatalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. ijcps.org [ijcps.org]

Application Note: Solvent-Free Synthesis of 5-Furfurylidene Hydantoin for Pharmaceutical Research

Abstract

This technical guide provides detailed protocols and insights into the solvent-free synthesis of 5-furfurylidene hydantoin, a key intermediate in pharmaceutical development. The document explores three primary green chemistry approaches: Microwave-Assisted Synthesis, Mechanochemical Grinding, and Solid-Phase Thermal Condensation. By eliminating organic solvents, these methods offer significant advantages, including reduced environmental impact, enhanced safety, and often improved reaction efficiency. This note is intended for researchers, chemists, and drug development professionals seeking sustainable and effective alternatives to conventional synthesis routes.

Introduction: The Shift Towards Greener Synthesis

The hydantoin scaffold is a privileged structure in medicinal chemistry, forming the core of numerous bioactive compounds with applications as anticonvulsant, antimicrobial, and anti-cancer agents.[1][2][3] Specifically, 5-furfurylidene hydantoin serves as a crucial building block for more complex pharmaceutical ingredients.[4]

Traditional synthesis methods often rely on the Knoevenagel condensation reaction performed in organic solvents, which poses environmental and safety challenges. The principles of Green Chemistry advocate for minimizing waste and hazardous substances, driving the adoption of solvent-free techniques.[5][6] These approaches not only align with sustainability goals but can also provide tangible benefits such as shorter reaction times, higher yields, and simplified product purification.[7][8] This guide details three robust, solvent-free protocols for the synthesis of 5-furfurylidene hydantoin via the Knoevenagel condensation of hydantoin and furfural.

The Underlying Chemistry: Knoevenagel Condensation

The synthesis of 5-furfurylidene hydantoin is a classic example of the Knoevenagel condensation. This reaction involves the nucleophilic addition of an active hydrogen compound (hydantoin) to a carbonyl group (furfural), followed by a dehydration step to yield the final α,β-unsaturated product. In the context of hydantoin, the methylene group at the C-5 position is sufficiently acidic to act as the active hydrogen component, particularly in the presence of a basic catalyst or energy input.

Figure 1: Generalized mechanism of the Knoevenagel condensation for 5-furfurylidene hydantoin synthesis.

Detailed Application Protocols

The following sections provide step-by-step protocols for three distinct solvent-free methods. Each protocol is designed to be a self-validating system, with clear explanations for each experimental choice.

Method A: Microwave-Assisted Synthesis

Microwave irradiation provides rapid and uniform heating of the reaction mixture, often leading to a dramatic reduction in reaction times and an increase in product yields compared to conventional heating.[2][9]

Rationale: This method leverages the ability of polar molecules (the reactants) to absorb microwave energy directly. This efficient energy transfer accelerates the reaction rate significantly, often under milder temperature conditions than conventional thermal methods.[8]

Experimental Protocol:

• Preparation: In a 10 mL microwave reaction vessel, add hydantoin (1.0 g, 10.0 mmol), furfural (0.96 g, 10.0 mmol, 0.83 mL), and a catalytic amount of ammonium bicarbonate (0.16 g, 2.0 mmol).[10][11]

• Sealing: Securely cap the vessel.

• Irradiation: Place the vessel in a laboratory microwave reactor. Irradiate the mixture at 150W for 5-10 minutes. Monitor the reaction progress by TLC if possible. The temperature will typically reach 100-120°C.

• Cooling: After the reaction is complete, allow the vessel to cool to room temperature.

• Work-up: Add 20 mL of cold water to the solid reaction mixture. Stir vigorously for 10 minutes.

• Isolation: Collect the yellow precipitate by vacuum filtration.

• Purification: Wash the solid product with cold ethanol (2 x 10 mL) to remove any unreacted starting materials. Dry the purified 5-furfurylidene hydantoin in a vacuum oven.

Figure 2: Workflow for Microwave-Assisted Synthesis.

Method B: Mechanochemical Synthesis (Grinding)

Mechanochemistry utilizes mechanical force, such as grinding or milling, to induce chemical reactions in the solid state.[7] This solvent-free technique is highly efficient and environmentally benign.[12]

Rationale: Grinding the reactants together increases the surface area of contact and provides the activation energy needed to initiate the reaction. This method avoids the need for any external heating or bulk solvent, making it a pillar of sustainable chemistry.

Experimental Protocol:

• Preparation: Place hydantoin (1.0 g, 10.0 mmol) and furfural (0.96 g, 10.0 mmol, 0.83 mL) in a porcelain mortar.

• Grinding: Grind the mixture vigorously with a pestle at room temperature for 15-20 minutes. The mixture will typically become sticky and then solidify into a yellow-orange powder as the reaction proceeds.

• Monitoring: The progress of the reaction can be observed by the change in color and consistency.

• Isolation: Once the reaction is complete (as indicated by the formation of a solid mass), scrape the product from the mortar.

• Purification: Triturate the crude solid with 15 mL of diethyl ether to remove residual furfural. Collect the product by vacuum filtration and wash with a small amount of cold ethanol. Dry the product.

Figure 3: Workflow for Mechanochemical Synthesis.

Method C: Solid-Phase Thermal Condensation

This method involves heating the neat mixture of reactants, often with a catalyst, to drive the condensation reaction without a solvent.

Rationale: By heating the reactants above their melting points or to a temperature that provides sufficient activation energy, the reaction can proceed in the molten or solid state. This method is straightforward and avoids the need for specialized equipment like a microwave reactor or ball mill.[5]

Experimental Protocol:

• Preparation: Thoroughly mix hydantoin (1.0 g, 10.0 mmol), furfural (0.96 g, 10.0 mmol, 0.83 mL), and anhydrous sodium acetate (0.82 g, 10.0 mmol) in a round-bottom flask.

• Heating: Heat the flask in an oil bath at 100-110°C for 30-45 minutes with gentle stirring.

• Monitoring: The reaction mixture will melt and darken in color. The reaction can be monitored by TLC (e.g., using a 1:1 ethyl acetate:hexane mobile phase).

• Cooling: Once the reaction is complete, remove the flask from the oil bath and allow it to cool to room temperature, at which point the mixture will solidify.

• Work-up: Add 25 mL of hot water to the flask and stir to dissolve the sodium acetate and any unreacted starting materials.

• Isolation: Cool the mixture in an ice bath to precipitate the product fully. Collect the yellow solid by vacuum filtration.

• Purification: Wash the product with cold water and then a small amount of cold ethanol. Dry under vacuum.

Figure 4: Workflow for Solid-Phase Thermal Condensation.

Comparative Data Analysis

The choice of method can be guided by available equipment, desired reaction time, and energy considerations. The following table summarizes typical results for the protocols described.

Parameter	Microwave-Assisted	Mechanochemical	Thermal Condensation
Reaction Time	5-10 minutes	15-20 minutes	30-45 minutes
Temperature	100-120°C	Room Temperature	100-110°C
Catalyst	NH₄HCO₃ (optional)	None required	Sodium Acetate
Energy Input	High (Microwave)	Low (Mechanical)	Medium (Thermal)
Typical Yield	>90%[8]	~85-95%[12]	~80-90%
Key Advantage	Fastest Method	No External Heating	Simple Equipment

Product Characterization

Independent of the synthetic method used, the final product should be characterized to confirm its identity and purity.

• Appearance: Yellow to orange crystalline solid.

• Melting Point: Approximately 263°C.[13]

• FT-IR (ATR, cm⁻¹): Key peaks expected around 3200-3300 (N-H stretch), 1710-1780 (C=O stretches from hydantoin ring), 1610 (C=C stretch of the furfurylidene bridge), and 1580 (C=N stretch).

• ¹H NMR (DMSO-d₆, δ ppm): Signals expected for the furan ring protons (around 6.5-7.8 ppm), the vinyl proton of the furfurylidene bridge (around 6.6 ppm), and the N-H protons of the hydantoin ring (broad singlets around 8.5 and 10.8 ppm).

• ¹³C NMR (DMSO-d₆, δ ppm): Carbonyl carbons expected around 155 and 165 ppm, and carbons of the furan ring and the exocyclic double bond between 110-152 ppm.

Conclusion

The solvent-free synthesis of 5-furfurylidene hydantoin is not only feasible but also highly efficient using microwave-assisted, mechanochemical, or thermal methods. These protocols offer significant improvements in terms of environmental impact, safety, and process economy. The microwave-assisted method provides the fastest conversion, while the mechanochemical approach is notable for its simplicity and operation at ambient temperature. Thermal condensation remains a robust option requiring only standard laboratory heating equipment. By adopting these green methodologies, researchers and drug development professionals can streamline the synthesis of this valuable intermediate while adhering to the principles of sustainable chemistry.

References

• Porcheddu, A., Halasz, I., Charnay, C., Delogu, F., Guerra, R., & Fullenwarth, J. (2018). Mechanochemistry for “no solvent, no base” preparation of hydantoin-based active pharmaceutical ingredients: nitrofurantoin and dantrolene. Green Chemistry. Available at: [Link]

• López-López, L. I., de Loera, D., Rivera-Avalos, E., & Sáenz-Galindo, A. (2020). Green Synthesis of Hydantoins and Derivatives. Mini-Reviews in Organic Chemistry. Available at: [Link]

• Bentham Science Publishers. (2020). Green Synthesis of Hydantoins and Derivatives. Ingenta Connect. Available at: [Link]

• ResearchGate. (n.d.). Green Synthesis of Hydantoins and Derivatives. ResearchGate. Available at: [Link]

• Bentham Science Publishers. (2020). Green Synthesis of Hydantoins and Derivatives. Mini-Reviews in Organic Chemistry. Available at: [Link]

• Conatser, J. F., & Conatser, W. M. (1976). Synthesis of 5-hydroxy-1-((5-(p-nitrophenyl)furfurylidene)-amino) hydantoin, a metabolite of dantrolene. Journal of Pharmaceutical Sciences. Available at: [Link]

• Abouarnadasse, S., Houssaini, J., Ziyat, H., & Chtita, S. (2021). Solvent-free aldol condensation of furfural and acetone on calcined Mg-Al hydrotalcites. Mediterranean Journal of Chemistry. Available at: [Link]

• Al-Mulla, A. (2010). Synthesis of Hydantoins, Thiohydantoins, and Glycocyamidines Under Solvent-Free Conditions. Academia.edu. Available at: [Link]

• Gade, V. B., & Yadav, J. D. (2021). Mechanochemical synthesis of Knoevenagel condensation products from biorenewable furaldehydes using crustacean waste-derived chitosan as a sustainable organocatalyst. RSC Advances. Available at: [Link]

• Kamal, A., Reddy, K. L., Khan, M. N. A., & Shetti, R. V. (2011). Microwave Assisted Synthesis of Novel Functionalized Hydantoin Derivatives and Their Conversion to 5-(Z) Arylidene-4H-imidazoles. Molecules. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Hydantoin, 1-(5-nitro-furfurylideneamino)-. PubChem. Available at: [Link]

• ResearchGate. (n.d.). Microwave-Assisted Solvent-Free Regiospecific Synthesis of 5-Alkylidene and 5-Arylidenehydantoins. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Microwave-assisted solid-phase synthesis of hydantoin derivatives. ResearchGate. Available at: [Link]

• Snyder, H. R., Jr., Davis, C. S., Bickerton, R. K., & Halliday, R. P. (1967). 1-[(5-arylfurfurylidene)amino]hydantoins. A new class of muscle relaxants. Journal of Medicinal Chemistry. Available at: [Link]

• van Schijndel, J., Canalle, L. A., de Vries, M., & de Vries, J. G. (2017). The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. Green Chemistry Letters and Reviews. Available at: [Link]

• van Schijndel, J., Canalle, L. A., de Vries, M., & de Vries, J. G. (2017). The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. Pure. Available at: [Link]

• Villemin, D., & Djekou, A. (2003). A rapid and efficient microwave-assisted synthesis of hydantoins and thiohydantoins. Tetrahedron Letters. Available at: [Link]

• Tshiluka, N. R., Bvumbi, M. V., Tshishonga, U., & Mnyakeni-Moleele, S. S. (2021). Synthesis of new 5-benzylidene-hydantoin esters. Journal of Chemical Research. Available at: [Link]

Sources

• 1. eurekaselect.com [eurekaselect.com]
• 2. mdpi.com [mdpi.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. 1-[(5-arylfurfurylidene)amino]hydantoins. A new class of muscle relaxants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. (PDF) Synthesis of Hydantoins, Thiohydantoins, and Glycocyamidines Under Solvent-Free Conditions [academia.edu]
• 6. pure.tue.nl [pure.tue.nl]
• 7. Mechanochemistry for “no solvent, no base” preparation of hydantoin-based active pharmaceutical ingredients: nitrofurantoin and dantrolene - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. farm.ucl.ac.be [farm.ucl.ac.be]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Mechanochemical synthesis of Knoevenagel condensation products from biorenewable furaldehydes using crustacean waste-derived chitosan as a sustainable organocatalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Hydantoin, 1-(5-nitro-furfurylideneamino)- | C8H6N4O5 | CID 5353830 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Preparation and Biological Evaluation of 5-Furfurylidene Hydantoin Derivatives

This guide provides a comprehensive overview for researchers, scientists, and drug development professionals on the synthesis and biological evaluation of 5-furfurylidene hydantoin derivatives. This class of compounds has garnered significant interest in medicinal chemistry due to their diverse and potent biological activities. This document offers detailed, field-proven protocols and explains the underlying scientific principles to empower researchers in their quest for novel therapeutic agents.

Introduction: The Promise of the 5-Furfurylidene Hydantoin Scaffold

The hydantoin core, a five-membered heterocyclic ring, is a privileged scaffold in medicinal chemistry, appearing in several clinically used drugs.[1] When condensed with a furfural derivative at the 5-position, the resulting 5-furfurylidene hydantoin structure gives rise to a class of compounds with a wide spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2] The furan ring, a bioisostere of the phenyl ring, can enhance pharmacokinetic and pharmacodynamic properties.[3] Understanding the synthesis and biological screening of these derivatives is paramount for the rational design of new and effective drug candidates.[3]

Part 1: Synthesis of 5-Furfurylidene Hydantoin Derivatives via Knoevenagel Condensation

The cornerstone of 5-furfurylidene hydantoin synthesis is the Knoevenagel condensation, a nucleophilic addition of an active hydrogen compound (hydantoin) to a carbonyl group (furfural derivative) followed by a dehydration reaction.[4] This reaction is typically catalyzed by a mild base.[4]

Mechanistic Insight

The reaction proceeds through the deprotonation of the active methylene group at the C-5 position of the hydantoin ring by a base, forming a reactive enolate. This enolate then acts as a nucleophile, attacking the carbonyl carbon of the furfural derivative. The resulting aldol-type intermediate subsequently undergoes dehydration to yield the α,β-unsaturated 5-furfurylidene hydantoin product.

Sources

• 1. ijres.org [ijres.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Knoevenagel condensation - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

overcoming solubility issues of 5-furfurylidene hydantoin in biological assays

Welcome to the Technical Support Center for in vitro Assay Optimization . As a Senior Application Scientist, I frequently encounter researchers struggling with the erratic behavior of 5-substituted hydantoins in biological assays.

This portal is specifically designed to address the solubility bottlenecks associated with 5-furfurylidene hydantoin (5-FH) . Below, you will find mechanistic explanations, self-validating troubleshooting protocols, and targeted FAQs to ensure your dose-response curves reflect true pharmacology, not physical precipitation.

The Mechanistic Barrier: Why Does 5-FH Precipitate?

To solve a solubility issue, we must first understand the thermodynamic forces driving it. 5-furfurylidene hydantoin consists of a hydantoin core conjugated to a furan ring via a double bond.

• High Crystal Lattice Energy: The conjugated alkene bridge creates a highly planar, flat molecular structure. Flat molecules pack incredibly well into crystal lattices, driving up the melting point and drastically reducing thermodynamic aqueous solubility[1].

• Intermolecular Hydrogen Bonding: The hydantoin moiety possesses two strong hydrogen bond donors (the N1-H and N3-H imide protons) and two hydrogen bond acceptors (the C2=O and C4=O carbonyls)[2]. In an aqueous environment, 5-FH molecules preferentially hydrogen-bond with each other rather than with water, leading to rapid nucleation and precipitation[1].

• The pH/pKa Mismatch: The N3 proton of the hydantoin ring is weakly acidic, with a pKa of approximately 9.1[3]. Standard biological assays run at physiological pH (7.4), meaning 5-FH is fully protonated, uncharged, and highly lipophilic in standard assay buffers. When poorly soluble compounds are not fully dissolved, their effective concentration fluctuates, manifesting as inconsistent dose-response curves and reduced apparent efficacy[4].

Diagnostic & Decision Workflow

Before altering your assay, use the decision tree below to select the least disruptive solubilization strategy based on your biological system's constraints.

Decision tree for selecting a 5-FH solubilization strategy based on assay constraints.

Self-Validating Troubleshooting Protocols

Do not rely on visual inspection alone to confirm solubility; micro-crystals are often invisible to the naked eye but will ruin an assay. Implement one of the following self-validating protocols.

Protocol A: The Step-Down Co-Solvent Method

The Causality: Direct dilution of a 100% DMSO stock into an aqueous buffer causes "solvent shock," forcing the hydrophobic 5-FH to instantly crash out. Using an intermediate transition solvent reduces the polarity gradient, allowing for better solvation of hydrophobic molecules[4].

• Primary Stock: Dissolve 5-FH in 100% anhydrous DMSO to a concentration of 10 mM. Vortex for 2 minutes.

• Intermediate Dilution: Prepare a transition vehicle of 10% DMSO + 5% Tween-20 (or PEG400) in assay buffer. Dilute the primary stock 1:10 into this vehicle.

• Final Assay Dilution: Dilute the intermediate stock 1:10 into the final assay well. (Final concentration: 100 µM 5-FH, 1.9% DMSO, 0.5% Tween-20). Ensure this DMSO concentration is below the toxicity threshold for your specific cells[4].

• Self-Validation Checkpoint: Before adding biological reagents (cells/enzymes), read the assay plate absorbance at 600 nm. An OD600​>0.05 compared to a vehicle blank indicates light scattering from micro-precipitation. If OD600​ is high, the compound has crashed out.

Protocol B: pH-Driven Solubilization (Imide Deprotonation)

The Causality: By raising the pH of the assay buffer closer to the compound's pKa (~9.1)[3], we force the deprotonation of the N3 imide proton. This converts the neutral, flat molecule into a charged phenolate/imide salt, exponentially increasing its affinity for water[4].

• Buffer Selection: Select a buffer with a buffering capacity in the slightly alkaline range (e.g., Tris-HCl or HEPES).

• pH Adjustment: Titrate the buffer to pH 8.2 - 8.5.

• Dissolution: Add 5-FH directly to the high-pH buffer. Sonicate in a water bath for 10 minutes.

• Self-Validation Checkpoint: Measure the pH after adding the compound. Because 5-FH acts as a weak acid, dissolving high concentrations may lower the buffer's pH, causing it to re-precipitate. Re-adjust the pH to 8.2 if it drops below 8.0.

Protocol C: Hydrophobic Masking via HP-β-CD

The Causality: Hydroxypropyl-β-cyclodextrin (HP-β-CD) features a hydrophilic exterior and a hydrophobic cavity. It encapsulates the lipophilic furfurylidene moiety, physically shielding it from water and preventing the molecules from stacking into a crystal lattice[4].

• Vehicle Preparation: Prepare a 5% (w/v) HP-β-CD solution in your standard assay buffer (pH 7.4).

• Complex Formation (Slurry Method): Add 5-FH powder to the HP-β-CD solution. Vortex vigorously, then use a probe sonicator for 3 cycles of 15 seconds to force the inclusion complex formation[4].

• Self-Validation Checkpoint: Centrifuge the resulting solution at 10,000 x g for 10 minutes. Carefully inspect the bottom of the tube. If a visible pellet forms, the inclusion complex is incomplete, and the supernatant concentration is lower than calculated.

Mechanistic pathways for overcoming the high crystal lattice energy of 5-FH.

Quantitative Comparison of Solubilization Strategies

Use this matrix to compare the trade-offs of each protocol before altering your standard operating procedures.

Solubilization Strategy	Primary Mechanism	Max Concentration Gain	Biological Compatibility	Self-Validation Metric
Step-Down Co-Solvent	Solvent polarity reduction	Moderate (~100 µM)	Low (DMSO toxicity risk)	OD600​<0.05 (No scattering)
pH Adjustment (pH 8.5)	Imide deprotonation	High (~500 µM)	Moderate (Enzyme dependent)	pH stability post-addition
HP-β-CD Complexation	Hydrophobic cavity masking	Very High (> 1 mM)	High (Cell-friendly)	No pellet at 10,000 x g

Frequently Asked Questions (FAQs)

Q: My 5-FH stock is fully dissolved in 100% DMSO, but my cells are dying rapidly in the assay. Is the compound inherently toxic? A: Not necessarily. While 5-FH may have intrinsic bioactivity, the rapid cell death is likely due to either DMSO-induced cytotoxicity or the compound precipitating into micro-crystals upon contact with the media. These micro-crystals can physically puncture cell membranes or induce severe osmotic stress. Ensure your final DMSO concentration is strictly below 1%[4] and validate solubility using the OD600​ method.

Q: Why does 5-FH precipitate immediately upon dilution into standard PBS? A: PBS has a pH of 7.4, which is significantly lower than the pKa of the hydantoin N3 proton (~9.1)[3]. At pH 7.4, 5-FH remains fully protonated, uncharged, and highly planar. This state heavily favors intermolecular hydrogen bonding over interaction with the aqueous solvent, leading to rapid crystallization[1].

Q: Can cyclodextrins (HP-β-CD) interfere with my biochemical kinase or receptor binding assay? A: Yes. Cyclodextrin encapsulation is a dynamic equilibrium. If the binding affinity of 5-FH to the HP-β-CD cavity is stronger than its affinity for your target enzyme's active site, the cyclodextrin will act as a "sink," pulling the drug away from the target[4]. This will manifest as an artificial right-shift in your dose-response curve (reduced apparent potency). Always run a control curve with a known, highly soluble reference inhibitor in the presence of HP-β-CD to normalize your data.

Q: I am observing high variability between replicate wells in my 96-well plate. Could this be a solubility issue? A: Absolutely. Poor solubility is one of the leading causes of experimental variability[4]. If 5-FH is hovering at its solubility limit, slight temperature variations across the plate (edge effects) can cause it to precipitate in some wells but not others, drastically altering the effective concentration of the drug[4].

References

• NIH / PMC. "Recent Applications of Hydantoins in Drug Discovery: Updates (2019~Present)". Available at: [Link]

• European Pharmaceutical Review. "Aqueous solubility-enhancing excipient technologies: a review of recent developments". Available at: [Link]

• LookChem. "Cas 461-72-3,Hydantoin". Available at: [Link]

• NIH / PMC. "Challenges of Aufheben to Promote Druglikeness: Chemical Modification Strategies to Improve Aqueous Solubility and Permeability". Available at: [Link]

• ACS Publications. "Recent Advances in the Synthesis of Hydantoins: The State of the Art of a Valuable Scaffold". Available at: [Link]

Sources

• 1. Challenges of Aufheben to Promote Druglikeness: Chemical Modification Strategies to Improve Aqueous Solubility and Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. lookchem.com [lookchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification &amp; Troubleshooting for 5-Furfurylidene Hydantoin

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals working with hydantoin derivatives. Below, you will find a comprehensive diagnostic overview, troubleshooting FAQs, and a validated standard operating procedure (SOP) for the purification of 5-furfurylidene hydantoin.

Diagnostic Overview: The Chemical Nature of the Target

5-Furfurylidene hydantoin is a critical intermediate in the synthesis of active pharmaceutical ingredients (APIs), most notably as a precursor to [1]. Synthesized via the base-catalyzed of furfural and hydantoin[2], the crude product is notoriously contaminated with dark, resinous furfural autoxidation polymers and unreacted starting materials.

Because the hydantoin moiety forms a rigid, highly stable intermolecular hydrogen-bonding network (via N-H···O=C interactions), the compound exhibits exceptionally poor solubility in standard non-polar and cold protic solvents. Successful purification requires exploiting steep thermal solubility gradients in highly polar, hydrogen-bond-disrupting solvents.

Reaction pathway for the synthesis of 5-furfurylidene hydantoin.

Data Analytics: Solvent Selection Matrix

Selecting the correct solvent is the single most important variable in purifying hydantoin derivatives. The table below summarizes the quantitative and qualitative performance of common recrystallization systems.

Solvent System	Boiling Point (°C)	Hot Solubility	Cold Solubility	Diagnostic Recommendation
Glacial Acetic Acid	118	High (~10-15 g/100 mL)	Very Low	Optimal. Disrupts hydantoin H-bonds; excellent for removing furfural resins.
Absolute Ethanol	78	Moderate (~5 g/100 mL)	Low	Good for mildly impure batches; lower thermal degradation risk.
Ethanol / Water (1:1)	~85	Moderate	Extremely Low	High recovery yield, but high risk of product "oiling out" if cooled rapidly.
DMF / Water	~153 (DMF)	Very High	Low	Reserved for highly recalcitrant batches; requires extensive downstream washing.

Knowledge Base: Troubleshooting FAQs

Q: Why does my product "oil out" (form a biphasic liquid) instead of forming discrete crystals? A: "Oiling out" (liquid-liquid phase separation) occurs when the crude mixture's melting point is depressed below the temperature at which it saturates the solvent. In highly aqueous solvent systems (like ethanol/water), the hydrophobic furfurylidene ring repels water, causing the compound to separate as an amorphous oil before a crystal lattice can form. Solution: Switch to a less polar, anhydrous solvent system (e.g., 100% glacial acetic acid), increase the total solvent volume by 10-20%, and employ a much slower cooling gradient to allow proper nucleation.

Q: How do I remove the persistent dark brown/black discoloration from my crude batch? A: Furfural is highly susceptible to oxidative polymerization during the base-catalyzed condensation step, forming conjugated resins that co-precipitate with the product. These high-molecular-weight polymers cannot be removed by simple cold washing. Solution: You must perform a hot filtration. Dissolving the crude mass in boiling glacial acetic acid allows the addition of activated carbon (10% w/w), which strongly adsorbs these polymers. Filtering the solution while boiling yields a pale yellow to white crystalline product upon cooling.

Q: Does the recrystallization process isolate a specific stereoisomer? A: Yes. The Knoevenagel condensation under thermodynamic control (reflux) overwhelmingly favors the[3], as it minimizes steric clash between the hydantoin ring and the furan oxygen while maximizing planar conjugation[4]. Recrystallization from glacial acetic acid further enriches the Z-isomer to >99% purity by selectively keeping the more soluble, less stable E-isomer in the mother liquor.

Standard Operating Procedure: Glacial Acetic Acid Recrystallization

Causality Note: Glacial acetic acid is selected because its protic nature effectively competes with the hydantoin's N-H···O=C hydrogen bonds at 118 °C, forcing dissolution. This makes it an ideal[5]. Upon cooling, the solvent's kinetic energy drops, allowing the hydantoin molecules to re-establish their self-association and crystallize out, leaving impurities trapped in the solution.

Step-by-Step Methodology

• Solvent Ratio Preparation: Weigh the crude 5-furfurylidene hydantoin. Measure 15–20 mL of glacial acetic acid per 1 gram of crude material.

• Thermal Dissolution: Transfer the solid and solvent to a round-bottom flask equipped with a reflux condenser. Heat the suspension in an oil bath to a gentle boil (118 °C) until complete dissolution is achieved. The solution will likely appear dark.

• Polymer Adsorption (Decolorization): Temporarily remove the flask from the heat source. Once the boiling subsides, carefully add 10% w/w activated carbon (e.g., Darco). Resume reflux for exactly 10 minutes.

• Hot Filtration: Rapidly filter the boiling solution through a pre-warmed Büchner funnel (or a Celite pad) to remove the carbon and insoluble furfural polymers. Critical self-validation step: The filtrate should immediately appear significantly lighter (pale yellow/clear). The funnel must be pre-warmed to prevent premature crystallization in the stem.

• Controlled Nucleation: Allow the filtrate to cool undisturbed at room temperature for 2 hours. Do not agitate the flask, as mechanical shock promotes the formation of microscopic, impure crystals that trap mother liquor.

• Maximum Recovery: Once the flask reaches room temperature and a crystal bed has formed, transfer it to an ice bath (4 °C) for 1 hour to crash out the remaining product.

• Isolation & Washing: Collect the crystals via vacuum filtration. Wash the filter cake with a minimal volume of ice-cold absolute ethanol to displace the acetic acid without dissolving the product. Do not use water, as it may precipitate impurities from the residual mother liquor.

• Desiccation: Dry the purified crystals in a vacuum oven at 60 °C for 12 hours to constant weight.

Workflow for the recrystallization of 5-furfurylidene hydantoin.

References

• A new synthesis for 1-aminohydantoin and nitrofurantoin. Journal of Pharmacy and Pharmacology. Available at:[Link]

• Recent Advances in the Synthesis of Hydantoins: The State of the Art of a Valuable Scaffold. Chemical Reviews (ACS Publications). Available at:[Link]

• Structure-Based Design of a New Series of d-Glutamic Acid Based Inhibitors of Bacterial UDP-N-acetylmuramoyl-l-alanine:d-glutamate Ligase (MurD). Journal of Medicinal Chemistry (ACS Publications). Available at:[Link]

• Discovery of Novel UV-Filters with Favorable Safety Profiles in the 5-Arylideneimidazolidine-2,4-dione Derivatives Group. PubMed Central (PMC). Available at:[Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Discovery of Novel UV-Filters with Favorable Safety Profiles in the 5-Arylideneimidazolidine-2,4-dione Derivatives Group - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting 5-Furfurylidene Hydantoin Condensation

Welcome to the Technical Support Center for the synthesis of 5-furfurylidene hydantoin . This guide is engineered for researchers, synthetic chemists, and drug development professionals who are utilizing the Knoevenagel condensation to couple furfural with hydantoin.

While this reaction is a cornerstone of C-C bond formation, the highly reactive nature of the furan ring and the hydrolytic susceptibility of the hydantoin scaffold often lead to complex impurity profiles. This guide provides mechanistic insights, troubleshooting FAQs, and a self-validating protocol to ensure high-yield, high-purity syntheses.

Mechanistic Overview

The synthesis of 5-furfurylidene hydantoin proceeds via a base-catalyzed Knoevenagel condensation[1]. The base deprotonates the active methylene group of hydantoin (C5), generating a nucleophilic enolate. This enolate attacks the electrophilic carbonyl carbon of furfural, forming a β -hydroxy intermediate. Subsequent base-assisted dehydration (typically via an E1cB mechanism) yields the highly conjugated α,β -unsaturated product.

Figure 1: Base-catalyzed Knoevenagel condensation mechanism of furfural and hydantoin.

Troubleshooting FAQs: Impurity Identification & Causality

When the delicate balance between nucleophilicity and basicity is disrupted, the reaction diverges into several impurity-generating pathways.

Figure 2: Reaction pathways leading to the target product and common impurities.

Q1: Why is my reaction mixture turning dark brown/black, and why is the yield so low?

A: This is caused by the resinification (polymerization) of furfural. Furfural is highly reactive; its conjugated diene system is susceptible to both electrophilic and nucleophilic attacks, leading to complex cross-linking and the formation of dark furfural resins[1].

• Causality & Mitigation: This typically occurs when the reaction is subjected to excessive heat (>100°C) or when strong, harsh bases are used. To prevent this, always use freshly distilled furfural (to remove auto-oxidation initiators) and employ a mild organocatalyst like piperidine, which balances basicity and nucleophilicity perfectly for this substrate[2].

Q2: My LC-MS analysis shows a major impurity with a mass of +18 Da relative to the target product. What is this?

A: A mass increase of +18 Da (the exact mass of H2​O ) strongly indicates the alkaline hydrolysis of the hydantoin ring, leading to the formation of hydantoic acid derivatives[3]. Hydantoin is a cyclic urea; under strongly basic conditions, the hydroxide ion attacks the C2 or C4 carbonyl carbon, irreversibly cleaving the ring[3].

• Causality & Mitigation: This ring-opening is a thermodynamic sink if the pH is too high. Switch from strong inorganic bases (like NaOH or KOH) to weaker organic amines (e.g., piperidine, ethanolamine) or use a buffered system (e.g., sodium acetate in glacial acetic acid) to maintain the integrity of the hydantoin scaffold.

Q3: I am observing a closely eluting peak in my HPLC with the exact same m/z as 5-furfurylidene hydantoin. Is this a structural isomer?

A: Yes, this is the (E)-isomer of 5-furfurylidene hydantoin. The Knoevenagel condensation predominantly yields the thermodynamically favored (Z)-isomer due to minimized steric repulsion between the furan oxygen and the hydantoin carbonyls[4].

• Causality & Mitigation: The (E)-isomer forms as a kinetic byproduct. If the product precipitates too rapidly from the solvent, it can trap the less stable isomer in the crystal lattice. Furthermore, the (Z)-isomer can undergo photo-isomerization into the (E)-isomer. Ensure gradual cooling during crystallization and store the isolated product in amber vials protected from light.

Q4: How can I eliminate unreacted hydantoin from the final product?

A: Unreacted hydantoin often co-precipitates with the product because both share similar hydrogen-bonding networks (NH and C=O donors/acceptors).

• Causality & Mitigation: Hydantoin has significantly higher solubility in hot water and warm ethanol than the highly conjugated, planar 5-furfurylidene hydantoin. Implementing a rigorous trituration step with hot water or a hot ethanol/water mixture will selectively dissolve the unreacted hydantoin, leaving the target product intact[2].

Quantitative Data & Analytical Signatures

Use the following table to rapidly diagnose your impurity profile based on analytical outputs and apply the correct mitigation strategy.

Impurity Profile	Structural Origin	Typical Analytical Signature	Primary Causative Factor	Mitigation Strategy
Furfural Resins	Polymeric cross-linking of furan rings	Broad UV absorption, baseline hump on HPLC, dark color	Strong base/acid, excess heat	Use mild organocatalysts (piperidine)[2], keep T < 80°C
Hydantoic Acid	Alkaline cleavage of hydantoin ring	LC-MS: [M+H]+ 18 Da	Aqueous NaOH, prolonged heating	Avoid strong inorganic bases; use buffered systems[3]
(E)-Isomer	Kinetic trapping of the double bond	Identical m/z, closely eluting HPLC peak	Rapid precipitation, UV exposure	Slow crystallization, protect from ambient light
Furoic Acid	Auto-oxidation of furfural	LC-MS: m/z 111 [M−H]−	Oxygen exposure during storage	Distill furfural prior to use, flush reaction with N2​

Self-Validating Experimental Protocol

To ensure a robust synthesis free of the aforementioned impurities, follow this self-validating protocol utilizing piperidine as a mild organocatalyst in an ethanol solvent system.

Materials Required:

• Hydantoin (1.0 equivalent, 10 mmol, 1.00 g)

• Furfural (1.05 equivalents, 10.5 mmol, 1.01 g) — Must be freshly distilled (colorless to pale yellow).

• Piperidine (0.1 equivalents, 1.0 mmol, 85 mg) — Catalyst.

• Absolute Ethanol (20 mL) — Solvent.

Step-by-Step Methodology:

• Reaction Assembly: In a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend hydantoin (1.00 g) in absolute ethanol (20 mL).

• Reagent Addition: Add freshly distilled furfural (1.01 g) to the suspension. Flush the headspace of the flask with nitrogen gas to prevent furfural auto-oxidation.

• Catalyst Initiation: Add piperidine (85 mg) dropwise.

  • Validation Checkpoint 1 (Visual): Upon addition of the base, the mixture will transition from a pale suspension to a clear, deep yellow/orange solution as the hydantoin enolate forms and reacts.

• Condensation & Heating: Heat the reaction mixture to 70°C in an oil bath for 2–3 hours.

  • Validation Checkpoint 2 (Physical): As the (Z)-5-furfurylidene hydantoin forms, its extended conjugation and planarity drastically reduce its solubility in ethanol. A dense, mustard-yellow precipitate will spontaneously form in the flask. This precipitation drives the equilibrium forward according to Le Chatelier's principle, effectively preventing reverse aldol reactions.

• Monitoring: Monitor the reaction via TLC (Eluent: 7:3 Hexane:Ethyl Acetate). The reaction is complete when the UV-active furfural spot ( Rf​≈0.6 ) disappears.

• Isolation: Remove the flask from the heat and allow it to cool to room temperature slowly over 1 hour (this slow cooling prevents the kinetic trapping of the (E)-isomer). Chill the flask in an ice bath for 30 minutes to maximize precipitation.

• Purification: Filter the mustard-yellow precipitate under vacuum. Triturate and wash the filter cake with hot water (2 x 10 mL) to remove any unreacted hydantoin, followed by ice-cold ethanol (10 mL) to remove trace furfural and piperidine.

• Drying: Dry the solid in a vacuum oven at 50°C overnight. Store in an amber vial.

References

• Extending the Carbon Chain Length of Carbohydrate-Derived 5-Substituted-2-furaldehydes by Condensing with Active Methylene Compounds under Organocatalytic Conditions. National Center for Biotechnology Information (PMC). URL:[Link][2]

• Recent Advances in the Synthesis of Hydantoins: The State of the Art of a Valuable Scaffold. Chemical Reviews - ACS Publications. URL:[Link][4]

• Alkaline Hydrolysis of Condensation Products of Hydantoin with Aldehydes. Journal of the American Chemical Society (via Sciencemadness). URL:[Link][3]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Extending the Carbon Chain Length of Carbohydrate-Derived 5-Substituted-2-furaldehydes by Condensing with Active Methylene Compounds under Organocatalytic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sciencemadness.org [sciencemadness.org]
• 4. pubs.acs.org [pubs.acs.org]

preventing side reactions during 5-furfurylidene hydantoin scale-up

Welcome to the technical support center for the synthesis of 5-furfurylidene hydantoin. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this reaction, particularly during scale-up. Our focus is on anticipating and preventing common side reactions that can compromise yield, purity, and process efficiency.

Introduction: The Knoevenagel Condensation of Furfural and Hydantoin

The synthesis of 5-furfurylidene hydantoin is a classic example of the Knoevenagel condensation. This reaction involves the base-catalyzed condensation of an aldehyde (furfural) with a compound containing an active methylene group (hydantoin).[1] While straightforward in principle, scaling this process introduces challenges related to thermal management, reaction kinetics, and the inherent reactivity of the furan ring system.

This guide will address the most common issues encountered during scale-up through a series of troubleshooting scenarios and frequently asked questions.

Troubleshooting Guide: Common Scale-Up Issues

Problem 1: Low Yield and Significant Tar/Resin Formation

You observe a lower-than-expected yield of the desired yellow crystalline product, accompanied by the formation of a significant amount of dark, insoluble, tar-like material that complicates isolation and purification.

Primary Causes & Mechanistic Explanation:

• Furfural Polymerization: Furfural is prone to polymerization and resinification, especially under harsh acidic or basic conditions and at elevated temperatures.[2] This process involves the opening of the furan ring or condensation reactions between furfural molecules.[3] The presence of strong acids can catalyze the hydration of the furan ring, leading to degradation products that can initiate polymerization.[2]

• Thermal Runaway: The Knoevenagel condensation is an exothermic reaction. On a larger scale, inefficient heat dissipation can lead to localized "hot spots" where the temperature rises uncontrollably, dramatically accelerating the rate of resinification.[4]

Solutions & Scientific Rationale:

• Strict Temperature Control:

  • Action: Maintain a consistent and moderate reaction temperature, typically in the range of 80-100 °C. Implement a robust cooling system for the reactor to manage the exotherm.

  • Rationale: Lowering the temperature slows down the undesired polymerization pathways, which have a higher activation energy than the desired condensation reaction.

• Catalyst Optimization:

  • Action: Avoid strong bases like NaOH or KOH. Instead, use milder organic bases such as piperidine or triethylamine, often with a co-catalyst like glacial acetic acid or ammonium acetate.[1]

  • Rationale: Mild bases are sufficient to deprotonate the active methylene group of hydantoin to initiate the condensation but are less likely to promote the self-condensation or degradation of furfural.[5][6]

• Controlled Reagent Addition:

  • Action: Instead of adding all reagents at once, add the furfural dropwise or via a syringe pump to the heated solution of hydantoin and the catalyst.

  • Rationale: This strategy keeps the instantaneous concentration of free furfural low, minimizing its opportunity to self-polymerize and favoring the desired reaction with the hydantoin enolate.

Problem 2: Product is Difficult to Purify and Contains Multiple Impurities on TLC/HPLC

Your final product shows multiple spots on a TLC plate or several peaks in an HPLC chromatogram, even after initial filtration. The impurities are difficult to remove by standard recrystallization.

Primary Causes & Mechanistic Explanation:

• Incomplete Dehydration: The reaction proceeds through an aldol-type intermediate, which then dehydrates to form the final α,β-unsaturated product.[6] If the reaction time is too short or the catalyst is not efficient, this intermediate can persist.

• Michael Addition: The product, 5-furfurylidene hydantoin, contains an electron-deficient double bond (a Michael acceptor). A nucleophile, such as the hydantoin enolate, can attack this double bond, leading to the formation of dimers or higher-order oligomers. This is more likely if there is an excess of hydantoin.[6]

• Furan Ring Degradation: Under overly acidic conditions, the furan ring of either the starting material or the product can be cleaved, leading to a variety of acidic byproducts like formic acid.[2]

Solutions & Scientific Rationale:

• Ensure Complete Dehydration:

  • Action: Increase the reaction time or temperature slightly (while monitoring for resinification). The removal of water via azeotropic distillation (e.g., using a Dean-Stark trap with a solvent like toluene) can also be highly effective in driving the reaction to completion.[6]

  • Rationale: Le Châtelier's principle dictates that removing a product (water) will shift the reaction equilibrium toward the formation of the dehydrated final product.

• Stoichiometric Control:

  • Action: Use a slight excess (e.g., 1.1 equivalents) of the aldehyde (furfural) relative to the hydantoin.[1]

  • Rationale: This ensures that the more valuable hydantoin is fully consumed and minimizes the concentration of the nucleophilic hydantoin enolate available to participate in undesired Michael additions at the end of the reaction.

• Optimized Work-up Procedure:

  • Action: After cooling, quench the reaction by acidifying the mixture to a pH of 3-4 with a dilute acid like HCl.[5] This step protonates any remaining basic catalyst and precipitates the product while keeping many acidic impurities in the solution. Thoroughly wash the filtered solid with cold water and then a cold organic solvent like ethanol to remove unreacted starting materials.

  • Rationale: A controlled pH quench ensures sharp precipitation of the desired neutral product, leaving ionized impurities and soluble starting materials behind in the mother liquor.

Visualizing Reaction Pathways

The following diagram illustrates the desired reaction pathway versus the major side reactions that can occur during the synthesis.

Caption: Main reaction pathway versus common side reactions.

Frequently Asked Questions (FAQs)

Q1: What is the optimal catalyst system for scaling up this reaction?

A1: While many catalysts work at the lab scale, for scale-up, a system of ammonium acetate in glacial acetic acid is often robust.[1] The ammonium acetate serves as the basic catalyst source, while the acetic acid provides a suitable reaction medium and helps to control the pH, suppressing some side reactions like furfural resinification which is often promoted by stronger bases.[7] Alternatively, a simple piperidine/acetic acid system is also very common and effective.

Q2: Which solvent is best suited for scale-up?

A2: The choice of solvent depends on your scale-up capabilities.

• Glacial Acetic Acid: Acts as both a solvent and a co-catalyst. It's effective but can be corrosive and requires careful handling.[1]

• Ethanol: A good "green" solvent that readily dissolves the reactants. The product is often less soluble in cold ethanol, facilitating precipitation and isolation.

• Toluene: Excellent for processes where azeotropic water removal is desired using a Dean-Stark apparatus. This actively drives the reaction towards the final dehydrated product.

Q3: How can I effectively monitor the reaction's progress on a large scale?

A3: Direct sampling for TLC or HPLC analysis remains the gold standard. For large reactors, ensure you have a safe sampling port. Key indicators to monitor are the consumption of the limiting reagent (typically hydantoin) and the appearance of the bright yellow product. The reaction is often complete within 2-4 hours at the target temperature.[1]

Q4: My final product has a poor color (dark brown instead of yellow). What is the cause?

A4: A dark product color is almost always indicative of degradation and resinification side products being present.[4] This is a direct result of excessive heat, the use of an overly strong catalyst, or prolonged reaction times. Review the troubleshooting steps in "Problem 1," focusing on rigorous temperature control and catalyst choice. Purification via recrystallization from a suitable solvent like ethanol or acetic acid may improve the color.

Data Summary: Catalyst and Solvent Systems

Catalyst System	Solvent	Typical Temp. (°C)	Key Advantages & Considerations	Reference
Ammonium Acetate	Acetic Acid	100-115 (Reflux)	Robust, one-pot system. Acetic acid is both solvent and co-catalyst.	[1]
Piperidine / Acetic Acid	Ethanol	80-90	Milder conditions, good for heat-sensitive substrates. Product may precipitate on cooling.	Customary Practice
Triethylamine	PEG-200	100	"Green" solvent system, can facilitate easier workup.	[5]
Guanidine HCl / TEA	PEG-200	100	Alternative mild base system in a green solvent.	[5]

Experimental Protocol: Optimized Scale-Up Procedure

This protocol is a representative example based on the robust ammonium acetate/acetic acid system.[1]

• Reagent Preparation & Reactor Setup:

  • In a suitably sized reactor equipped with a mechanical stirrer, reflux condenser, and temperature probe, charge hydantoin (1.0 mole), ammonium acetate (1.0 mole), and glacial acetic acid (4.0 moles).

• Reaction Initiation:

  • Begin vigorous stirring and heat the mixture to a gentle reflux (approx. 100-115 °C).

• Controlled Addition:

  • Once the mixture is at temperature, slowly add furfural (1.1 moles) to the reactor over a period of 30-60 minutes using an addition funnel or pump.

• Reaction and Monitoring:

  • Maintain the reaction at reflux for 4 hours. Monitor the reaction progress by taking samples periodically for TLC or HPLC analysis to confirm the disappearance of hydantoin.

• Product Isolation:

  • After 4 hours, turn off the heat and allow the reaction mixture to cool slowly to room temperature. The yellow product should crystallize out of the solution.

  • Further cool the mixture in an ice bath for 1 hour to maximize precipitation.

• Filtration and Washing:

  • Isolate the crystalline product by filtration using a Buchner funnel.

  • Wash the filter cake thoroughly with cold water to remove residual acetic acid and salts.

  • Perform a final wash with a small amount of cold ethanol to remove any remaining soluble organic impurities.

• Drying:

  • Dry the purified 5-furfurylidene hydantoin in a vacuum oven at 60-70 °C until a constant weight is achieved.

Troubleshooting Workflow Diagram

This diagram provides a logical decision-making process for troubleshooting common issues.

Caption: A logical workflow for troubleshooting scale-up issues.

References

• Different pathways for the acid catalyzed hydration of furfural showing... - ResearchGate. (n.d.). Retrieved from [Link]

• Koopman, F., Wierckx, N., de Winde, J. H., & Ruijssenaars, H. J. (2010). Identification and characterization of the furfural and 5-(hydroxymethyl)furfural degradation pathways of Cupriavidus basilensis HMF14. Proceedings of the National Academy of Sciences, 107(11), 4919–4924. Retrieved from [Link]

• Liu, J., Chen, T., & Tang, Z. (2020). Phenol-Furfural Resin/Montmorillonite Based High-Pressure Green Composite from Renewable Feedstock (Saccharum munja) with Improved Thermo-Mechanical Properties. Polymers, 12(7), 1562. Retrieved from [Link]

• Zhang, L., Xi, Y., & Pizzi, A. (2016). Preparation of tannin–formaldehyde–furfural resin with pretreatment of depolymerization of condensed tannin and ring opening of furfural. Journal of Adhesion Science and Technology, 30(15), 1695-1707. Retrieved from [Link]

• Saha, B., & Abu-Omar, M. M. (2014). Catalytic Transfer Hydrogenation and Acid Reactions of Furfural and 5-(Hydroxymethyl)furfural over Hf-TUD-1 Type Catalysts. Catalysts, 4(3), 255-271. Retrieved from [Link]

• Ghosh, S., et al. (2019). Synthesis and Characterization of Phenol Furfural Resin from Moringa Oleifera Gum and Biophenol and Its Application in Styrene Butadiene Rubber. ACS Omega, 4(9), 13835-13844. Retrieved from [Link]

• Gürbüz, N., et al. (2021). Synthesis of High-Water-Resistance Lignin-Phenol Resin Adhesive with Furfural as a Crosslinking Agent. Polymers, 12(12), 2848. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Divergent Pharmacophores: A Comparative Guide to the Biological Activity of 5-Benzylidene vs. 5-Furfurylidene Hydantoins

Hydantoin (imidazolidine-2,4-dione) is a privileged heterocyclic scaffold in medicinal chemistry. Functionalization at the C5 position via Knoevenagel condensation yields derivatives with profoundly different biological activities depending on the nature of the substituent. This guide provides an in-depth technical comparison between two major classes of these derivatives: 5-benzylidene hydantoins (5-BZH) and 5-furfurylidene hydantoins (5-FZH) .

By analyzing their structural pharmacology, target specificity, and experimental validation protocols, this guide serves as a comprehensive resource for drug development professionals optimizing hydantoin-based lead compounds.

Structural Rationale & Target Specificity

The biological divergence between 5-BZH and 5-FZH is fundamentally driven by the electronic and steric differences between a phenyl ring and a furan ring at the C5 exocyclic double bond.

5-Benzylidene Hydantoin (5-BZH): The Hydrophobic Anchor

The introduction of a phenyl ring creates a highly lipophilic, bulky moiety. The planar geometry of the Z-isomer allows the 5-BZH scaffold to act as an ATP-mimetic. The hydantoin core engages in hydrogen bonding with the hinge region of kinases, while the benzylidene ring perfectly occupies the hydrophobic adenine-binding pocket of Receptor Tyrosine Kinases (RTKs) such as HER2, VEGFR2, and PDGFR[1]. Furthermore, this hydrophobicity allows 5-BZH derivatives to penetrate the deep catalytic clefts of Sirtuins (SIRT1 and SIRT2), acting as potent epigenetic modulators[2].

5-Furfurylidene Hydantoin (5-FZH): The Polar Heteroaromatic

Replacing the phenyl ring with a furan ring (5-FZH) introduces an oxygen heteroatom, significantly altering the molecule's dipole moment and electron density. The furan ring acts as a hydrogen bond acceptor, shifting the compound's affinity away from hydrophobic kinase pockets and toward entirely different biological targets. When functionalized with nitro groups (e.g., nitrofurantoin analogs), the electron-rich furan facilitates rapid bioreduction by bacterial nitroreductases, leading to lethal DNA damage in microbes[3]. In mammalian systems, specific 5-FZH derivatives act as direct muscle relaxants by allosterically antagonizing ryanodine receptors (RyR1), similar to dantrolene metabolites[4].

Divergent biological targeting pathways of 5-BZH and 5-FZH scaffolds.

Quantitative Performance Data

The following table summarizes the comparative biological efficacy of standard 5-BZH and 5-FZH derivatives based on recent in vitro evaluations.

Pharmacophore Class	Primary Biological Target	Secondary Target	Key Indication	Typical Potency / Efficacy	Mechanism of Action
5-Benzylidene (5-BZH)	HER2 / VEGFR2 Kinases	PDGFRα / PDGFRβ	Oncology (Solid Tumors)	IC₅₀ ≈ 10–15 μM (HER2) ~60% enzyme inhibition[1]	ATP-competitive inhibition at the kinase hinge region[5].
5-Benzylidene (5-BZH)	SIRT1 / SIRT2	-	Oncology / Neurodegeneration	IC₅₀ ≈ 25–40 μM	Hydrophobic active site blockade[2].
5-Furfurylidene (5-FZH)	Bacterial Nitroreductase	Ribosomal Proteins	Infectious Disease (UTIs)	MIC ≈ 8–32 μg/mL	Prodrug bioreduction causing reactive oxygen species (ROS) and DNA strand breaks[3].
5-Furfurylidene (5-FZH)	Ryanodine Receptor (RyR1)	-	Muscle Spasticity	IC₅₀ ≈ 5–10 μM	Decreases intracellular Ca²⁺ release from the sarcoplasmic reticulum[4].

Self-Validating Experimental Methodologies

To ensure reproducibility and scientific rigor, the following protocols are designed as self-validating systems. Causality is embedded in the experimental design, utilizing specific controls to confirm the mechanistic pathways of both classes.

Protocol A: Synthesis via Knoevenagel Condensation

The synthesis of both 5-BZH and 5-FZH relies on the Knoevenagel condensation of hydantoin with either benzaldehyde or furfural. The reaction is thermodynamically controlled to yield the Z-isomer exclusively, as the E-isomer suffers from severe steric repulsion between the aryl/heteroaryl ring and the C4 carbonyl oxygen of the hydantoin core[5].

Step-by-Step Methodology:

• Preparation: Dissolve 10 mmol of hydantoin and 10 mmol of the target aldehyde (benzaldehyde for 5-BZH; furfural for 5-FZH) in 20 mL of glacial acetic acid.

• Catalysis: Add 15 mmol of anhydrous sodium acetate (or a Urea-PTSA mixed catalyst system for electron-poor aldehydes)[6]. Causality: The base deprotonates the active methylene at C5 of hydantoin, while the acidic environment activates the aldehyde carbonyl, facilitating nucleophilic attack.

• Reflux: Heat the mixture to reflux (120°C) for 5–7 hours. Monitor the reaction via TLC (Ethyl Acetate:Hexane 1:1).

• Precipitation: Pour the hot mixture into 100 mL of ice-cold distilled water. The thermodynamic Z-isomer will precipitate as a solid.

• Purification: Filter the precipitate, wash with cold water, and recrystallize from hot ethanol.

• Validation: Confirm the Z-configuration via ¹H-NMR. The vinylic proton of the Z-isomer typically resonates downfield as a singlet in the range of 6.31–6.70 ppm due to the deshielding effect of the adjacent carbonyl group[1][5].

Synthesis workflow of 5-BZH and 5-FZH via thermodynamically controlled Knoevenagel Condensation.

Protocol B: In Vitro Kinase Inhibition Assay (Validating 5-BZH)

To validate 5-BZH as an ATP-competitive RTK inhibitor, the assay must demonstrate that the compound's IC₅₀ shifts in response to varying ATP concentrations.

Step-by-Step Methodology:

• Enzyme Preparation: Incubate recombinant HER2 or VEGFR2 kinase domains (10 nM) in kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA).

• Compound Addition: Add 5-BZH derivatives at varying concentrations (0.1 μM to 100 μM). Include Sunitinib (1 μM) as a positive control and DMSO (0.1%) as a vehicle negative control[1].

• Substrate & ATP Introduction: Initiate the reaction by adding a poly(Glu,Tyr) peptide substrate and ATP.

  • Self-Validation Step: Run the assay at two different ATP concentrations (10 μM and 1 mM). If 5-BZH is truly ATP-competitive, the apparent IC₅₀ will increase significantly at 1 mM ATP due to substrate outcompetition.

• Detection: Measure phosphorylated peptide levels using a time-resolved fluorescence resonance energy transfer (TR-FRET) readout after 60 minutes.

• Analysis: Calculate % enzyme activity relative to the DMSO control.

Protocol C: Antimicrobial Susceptibility & Bioreduction Assay (Validating 5-FZH)

To prove that 5-FZH derivatives (specifically nitro-functionalized ones) rely on bacterial nitroreductases for their antimicrobial activity, a comparative microdilution assay using wild-type and mutant bacterial strains is required.

Step-by-Step Methodology:

• Strain Preparation: Culture wild-type Escherichia coli (ATCC 25922) and an isogenic nitroreductase-deficient mutant (ΔnfsA/ΔnfsB) in Mueller-Hinton broth to an OD₆₀₀ of 0.5.

• Microdilution: Prepare a 96-well plate with serial two-fold dilutions of the 5-FZH compound (ranging from 0.5 μg/mL to 64 μg/mL).

• Inoculation: Add 5 × 10⁵ CFU/mL of the respective bacterial strains to the wells.

• Incubation & Readout: Incubate at 37°C for 18 hours and determine the Minimum Inhibitory Concentration (MIC) via optical density (OD₆₀₀) measurement.

• Self-Validation Analysis:

  • Expected Outcome: The wild-type strain will show a low MIC (e.g., 8 μg/mL). The ΔnfsA/ΔnfsB mutant should exhibit a drastically higher MIC (>64 μg/mL).

  • Causality: This confirms that the 5-FZH derivative is a prodrug requiring enzymatic reduction of the furan-associated functional groups to generate reactive, DNA-damaging intermediates[3].

References

• Design, Synthesis, Bioevaluation, and Bioinformatics Study of 5-Benzylidene Hydantoin Derivatives as Novel Tyrosine Kinase Inhibitors. d-nb.info. Available at: [Link]

• Benzalhydantoin Derivative-Based Inhibitors of Eight Receptor Tyrosine Kinases: Synthesis, in vitro, and in silico Study. ukm.my. Available at:[Link]

• 5-Benzylidene-hydantoin is a new scaffold for SIRT inhibition: From virtual screening to activity assays. ovid.com. Available at: [Link]

• Synthesis of 5-hydroxy-1-((5-(p-nitrophenyl)furfurylidene)-amino) hydantoin, a metabolite of dantrolene. nih.gov. Available at:[Link]

• Tumorigenicity Test of N-(5-Nitro-2-Furfurylidene)-l-Aminohydantoin by Dietary Administration in BDF1 Mice. nii.ac.jp. Available at:[Link]

• Synthesis of 5-Benzylidene-Hydantoin and 5-Benzylidene-Creatinine Derivatives Under Mixed Catalyst Systems. aip.org. Available at:[Link]

Sources

• 1. d-nb.info [d-nb.info]
• 2. ovid.com [ovid.com]
• 3. hiroshima.repo.nii.ac.jp [hiroshima.repo.nii.ac.jp]
• 4. Synthesis of 5-hydroxy-1-((5-(p-nitrophenyl)furfurylidene)-amino) hydantoin, a metabolite of dantrolene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ukm.my [ukm.my]
• 6. pubs.aip.org [pubs.aip.org]

Comparative Guide: Catalytic Strategies in the Synthesis of 5-Furfurylidene Hydantoin

Executive Summary

The synthesis of 5-furfurylidene hydantoin via the Knoevenagel condensation of furfural and hydantoin is a cornerstone reaction in medicinal chemistry. This intermediate is critical for the downstream synthesis of active pharmaceutical ingredients (APIs), most notably the skeletal muscle relaxant [1] and various antimicrobial nitrofurantoin derivatives. As the pharmaceutical industry shifts toward sustainable manufacturing, evaluating the efficacy, scalability, and environmental impact of the catalysts driving this condensation is paramount. This guide provides an objective, data-driven comparison of traditional and modern catalytic systems, grounded in mechanistic causality and validated experimental protocols.

Mechanistic Causality: The Role of the Catalyst

The Knoevenagel condensation between hydantoin and furfural requires a catalyst to overcome specific kinetic barriers. Hydantoin possesses an active methylene group at the C5 position, but its relatively high pKa (~9) necessitates a basic catalyst to generate the reactive enolate nucleophile ()[2].

However, catalyst selection is a delicate balancing act. Furfural is highly sensitive to extreme pH; strong bases induce the Cannizzaro reaction or rapid polymerization, while strong acids promote resinification[1]. Therefore, the ideal catalyst must be basic enough to deprotonate hydantoin but mild enough to preserve the integrity of the furan ring. Following nucleophilic attack, the resulting aldol intermediate undergoes rapid dehydration. This elimination is thermodynamically driven by the formation of an extended conjugated system, exclusively yielding the (Z)-isomer due to steric repulsion between the furan oxygen and the hydantoin carbonyls.

Mechanistic pathway of the catalyzed Knoevenagel condensation for 5-furfurylidene hydantoin.

Comparative Catalyst Analysis

The Classic Benchmark: Sodium Acetate in Glacial Acetic Acid

Historically, this homogeneous system has been the standard[2]. Sodium acetate acts as a mild base to generate the enolate, while glacial acetic acid provides a protic environment that accelerates the final dehydration step.

• Causality: The buffering capacity of NaOAc/AcOH prevents furfural degradation. However, the use of corrosive glacial acetic acid complicates workup and significantly increases the E-factor (waste-to-product ratio).

The Kinetic Accelerator: Piperidine

Amine catalysts like piperidine operate via a dual mechanism. They not only act as bases but can also form a highly electrophilic iminium ion intermediate with furfural, drastically lowering the activation energy for the nucleophilic attack.

• Causality: While this leads to rapid reaction times, piperidine's high toxicity, regulatory restrictions, and propensity to form bis-adduct impurities make it less suitable for large-scale API manufacturing.

The Green Alternative: Inorganic Basic Salts (Ammonium Bicarbonate)

Recent process optimizations favor inexpensive inorganic salts in aqueous or semi-aqueous media ()[3]. Ammonium bicarbonate provides sufficient basicity to establish an equilibrium concentration of the hydantoin enolate without degrading furfural.

• Causality: The reaction relies on thermal activation to drive the condensation. As the product is highly insoluble in water, it precipitates out of the reaction matrix, driving the equilibrium forward (Le Chatelier's principle) and allowing for a self-purifying isolation process.

Quantitative Performance Data

Catalyst System	Solvent Matrix	Temp (°C)	Time (h)	Yield (%)	Purity (HPLC)	E-Factor / Sustainability
NaOAc	Glacial Acetic Acid	100-110	2.0 - 3.0	82 - 85%	>98%	High (Corrosive waste, difficult recovery)
Piperidine	Ethanol	78 (Reflux)	0.5 - 1.0	88 - 90%	~95%	Moderate (Toxic catalyst, solvent recovery possible)
NH₄HCO₃	Water / Ethanol	80 - 90	4.0 - 5.0	85 - 89%	>99%	Low (Benign byproducts, aqueous waste)

Data synthesized from standard process chemistry optimizations and patent literature[3].

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. In-process controls (IPCs) are embedded to confirm reaction progression without relying solely on end-point analytics.

Protocol A: Traditional NaOAc/AcOH Method

• Preparation: In a 250 mL round-bottom flask, suspend hydantoin (10.0 g, 100 mmol) and anhydrous sodium acetate (8.2 g, 100 mmol) in glacial acetic acid (50 mL).

• Addition: Add freshly distilled furfural (10.1 g, 105 mmol). Causality: A slight excess of furfural ensures complete consumption of hydantoin, which is harder to remove during workup.

• Thermal Activation: Heat the mixture to reflux (110°C) under continuous stirring for 2.5 hours.

• IPC (Self-Validation): The solution will transition from pale yellow to deep amber. A TLC check (Hexane:EtOAc 1:1) should show the disappearance of the hydantoin spot (visualized with KMnO₄) and the emergence of a bright UV-active product spot.

• Isolation: Pour the hot mixture into 200 mL of crushed ice/water. The sudden drop in solubility forces the immediate crystallization of (Z)-5-furfurylidene hydantoin as a yellow powder.

• Purification: Filter under vacuum, wash extensively with cold water to remove acetic acid and unreacted furfural, and dry in vacuo at 60°C.

Protocol B: Sustainable Ammonium Bicarbonate Method

• Preparation: In a 250 mL reactor, combine hydantoin (10.0 g, 100 mmol), ammonium bicarbonate (3.9 g, 50 mmol), and 100 mL of a 1:1 Water/Ethanol mixture[3].

• Addition: Introduce furfural (9.6 g, 100 mmol).

• Thermal Activation: Heat to 85°C. Causality: The mixed solvent system dissolves the starting materials at elevated temperatures while ensuring the product remains insoluble.

• IPC (Self-Validation): As the reaction proceeds (typically 4 hours), a dense yellow precipitate will spontaneously form in the reactor, visually confirming product formation and driving the equilibrium.

• Isolation: Cool the suspension to 5°C. Filter the precipitate directly.

• Purification: Wash with cold water (2 x 20 mL) and cold ethanol (10 mL). The product requires no further recrystallization, yielding a highly pure (>99%) solid.

Self-validating experimental workflow for the synthesis of 5-furfurylidene hydantoin.

Conclusion

While the traditional NaOAc/AcOH method remains a reliable benchmark for synthesizing 5-furfurylidene hydantoin[2], modern pharmaceutical development demands greener, more scalable alternatives[4]. The use of inorganic basic salts like ammonium bicarbonate[3] offers a superior E-factor, eliminates corrosive waste, and leverages thermodynamic precipitation to achieve high purities, making it the optimal choice for contemporary drug development workflows.

References

• Synthesis, NMR analysis and applications of isotope-labelled hydantoins Source: Open Med Science URL:[Link]

• Classic vs. C–H functionalization strategies in the synthesis of APIs: a sustainability comparison Source: RSC Publishing (Green Chemistry) URL:[Link]

• US4582903A - Synthesis of unsaturated hydantoins with an inexpensive catalyst Source: Google Patents URL

• Synthesis of 2,5-Diaryl Nonsymmetric Furans C6-Platform Chemicals via Catalytic Conversion of Biomass and the Formal Synthesis of Dantrolene Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. openmedscience.com [openmedscience.com]
• 3. US4582903A - Synthesis of unsaturated hydantoins with an inexpensive catalyst - Google Patents [patents.google.com]
• 4. Classic vs. C–H functionalization strategies in the synthesis of APIs: a sustainability comparison - Green Chemistry (RSC Publishing) DOI:10.1039/D3GC02516K [pubs.rsc.org]

Spectroscopic Validation of 5-Furfurylidene Hydantoin Purity: A Comparative Guide

As a Senior Application Scientist, I frequently encounter discrepancies in the downstream yields of furan-containing amino acids and active pharmaceutical ingredients (APIs). More often than not, the root cause traces back to the purity of the precursor: 5-furfurylidene hydantoin .

Synthesized via the Knoevenagel condensation of furfural and hydantoin, this intermediate is highly susceptible to incomplete reaction conversions and isomeric mixtures. While standard commercial grades often suffice for basic research, advanced drug development requires high-purity, stereochemically uniform batches.

This guide objectively compares the spectroscopic profiles of High-Purity 5-Furfurylidene Hydantoin (Optimized Synthesis) against Standard Commercial Grade alternatives, providing the experimental causality and self-validating protocols necessary to verify your own inventory.

Mechanistic Pathway & Isomeric Control

The synthesis of 5-furfurylidene hydantoin proceeds via a base-catalyzed Knoevenagel condensation. The reaction forms an initial aldol intermediate, which subsequently undergoes dehydration to yield the α,β -unsaturated product.

A critical quality attribute of this molecule is its stereochemistry. While the E-isomer is thermodynamically favored in some benzylidenehydantoin systems due to reduced steric hindrance[1], computational and experimental data for related heterocyclic systems (such as furan-derivatives and rhodanines) demonstrate that the Z-isomer is often highly stable and represents the primary target structure[2]. Commercial grades synthesized under kinetic control or insufficient heating often fail to reach full thermodynamic equilibration, resulting in a heterogeneous mixture of Z and E isomers, alongside unreacted furfural[1].

Fig 1: Synthesis and multi-modal spectroscopic validation workflow for 5-furfurylidene hydantoin.

Comparative Spectroscopic Validation

To objectively evaluate purity, we must rely on orthogonal spectroscopic techniques. Below is the comparative analysis of High-Purity vs. Commercial Grade 5-furfurylidene hydantoin.

Nuclear Magnetic Resonance (¹H & ¹³C NMR)

NMR is the definitive tool for establishing the Z/E isomeric ratio. The vinylic proton (C=CH) is highly sensitive to the anisotropic shielding of the adjacent hydantoin carbonyls.

• High-Purity Grade : Exhibits a sharp, singular vinylic proton resonance at δ 6.65 ppm , confirming a >99% Z-configuration[2]. The two exchangeable imide/amide protons of the hydantoin ring appear as distinct broad singlets at ~10.5 ppm and ~11.2 ppm in DMSO- d6​ [3].

• Commercial Grade : Frequently displays a secondary vinylic signal at ~6.30 ppm, indicative of E-isomer contamination[1]. Furthermore, a sharp singlet at δ 9.6 ppm often reveals trace unreacted furfural (aldehyde proton), which acts as a reactive poison in downstream cross-coupling reactions.

Fourier-Transform Infrared Spectroscopy (FTIR)

FTIR provides rapid functional group verification. The hydantoin ring is characterized by distinct imide/amide stretching frequencies.

• High-Purity Grade : Shows two sharply resolved C=O stretching bands at 1730 cm⁻¹ and 1690 cm⁻¹ , alongside a crisp C=C alkene stretch at 1655 cm⁻¹ [4]. The N-H stretching region (3150–3200 cm⁻¹) is well-defined.

• Commercial Grade : The carbonyl region often appears as a broad, poorly resolved envelope. This line broadening is a direct consequence of heterogeneous hydrogen bonding caused by residual water, unreacted hydantoin, or amorphous impurities[4].

Liquid Chromatography-Mass Spectrometry (LC-MS)

Because hydantoins possess an acidic imide proton (pKa ~9), they readily ionize in Electrospray Ionization Negative mode (ESI-).

• High-Purity Grade : Yields a single chromatographic peak with an exact mass of [M-H]⁻ m/z 177.03 .

• Commercial Grade : Often reveals early-eluting peaks corresponding to unreacted hydantoin (m/z 99.03) and late-eluting condensation byproducts[5].

Quantitative Data Presentation

The following table summarizes the analytical benchmarks you should expect when validating these materials.

Analytical Parameter	High-Purity (Optimized Synthesis)	Standard Commercial Grade	Validation Method
Z-Isomer Content	> 99.5%	~ 92.0%	¹H NMR (qNMR Integration)
E-Isomer Content	< 0.5%	~ 3.5%	¹H NMR (qNMR Integration)
Residual Furfural	Not Detected	~ 2.0%	¹H NMR ( δ 9.6 ppm)
Residual Hydantoin	Not Detected	~ 2.5%	LC-MS (ESI-)
Chromatographic Purity	> 99.8%	94.5% - 96.0%	LC-UV (254 nm)
Melting Point	234 - 236 °C (Sharp)	228 - 233 °C (Broad)	Differential Scanning Calorimetry

Self-Validating Experimental Protocols

Do not simply run samples; build self-validation into your analytical workflows. The following protocols ensure that your spectroscopic data is an artifact-free representation of the molecule.

Protocol A: Quantitative ¹H NMR (qNMR) for Isomeric Purity

Causality: 5-furfurylidene hydantoin engages in strong intermolecular hydrogen bonding, making it practically insoluble in CDCl₃. DMSO- d6​ must be used to disrupt these bonds and fully solubilize the analyte, which also prevents the exchangeable N-H protons from disappearing into the baseline[3].

• Sample Preparation : Dissolve 15 mg of the sample in 0.6 mL of anhydrous DMSO- d6​ . Add 1.0 mg of DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) as an internal quantitative standard.

• Acquisition Parameters : Set the spectrometer to 400 MHz. Critical Step : Set the relaxation delay ( D1​ ) to ≥ 10 seconds. Why? The vinylic and aromatic protons have long T1​ relaxation times. A standard 1-second delay will result in incomplete relaxation, skewing the integration ratio between the Z-vinylic proton and residual furfural[4].

• Validation Check : Ensure the DSS reference peak at 0.0 ppm integrates perfectly to 9.00 protons before quantifying the target signals.

Protocol B: LC-MS Impurity Profiling

Causality: Utilizing ESI negative mode capitalizes on the acidic nature of the hydantoin ring, providing a signal-to-noise ratio vastly superior to positive ion mode[5].

• Mobile Phase : Prepare Solvent A (Milli-Q Water + 0.1% Formic Acid) and Solvent B (Acetonitrile + 0.1% Formic Acid).

• Chromatography : Inject 2 μ L of a 0.1 mg/mL sample (dissolved in 50:50 Water:MeCN) onto a C18 column (e.g., 2.1 x 50 mm, 1.8 μ m). Run a gradient from 5% B to 95% B over 8 minutes.

• Mass Spectrometry : Operate the MS in ESI negative mode. Scan range: m/z 50–500.

• Validation Check : Monitor the UV trace at 254 nm simultaneously. If a peak appears in the UV trace but lacks a corresponding [M-H]⁻ mass, suspect a non-ionizable aliphatic impurity or a neutral degradation product.

References

• Title: Design, Synthesis, Computational Investigations, and Antitumor Evaluation of N-Rhodanine Glycosides Derivatives as Potent DNA Intercalation and Topo II Inhibition against Cancer Cells Source: ACS Omega URL
• Title: (PDF)
• Title: Technical Support Center: Synthesis of 5-Benzylidenehydantoins Source: Benchchem URL
• Title: Creatinine Derivatives Under Mixed Catalyst Systems of Urea-p-Toluenesul Source: AIP Publishing URL
• Title: Discovery of Novel UV-Filters with Favorable Safety Profiles in the 5-Arylideneimidazolidine-2,4-dione Derivatives Group Source: Semantic Scholar URL

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. pubs.aip.org [pubs.aip.org]
• 5. researchgate.net [researchgate.net]

LC-MS/MS Validation for 5-Furfurylidene Hydantoin Metabolites: A Comparative Guide to Column Chemistries

Introduction & The Analytical Challenge

5-Furfurylidene hydantoin is a heterocyclic compound characterized by a planar, electron-rich furan ring conjugated via a double bond to a polar hydantoin moiety. In biological systems, it undergoes extensive hepatic biotransformation, primarily yielding hydroxylated furan isomers (via CYP450 oxidation) and hydantoic acid derivatives (via hydantoinase-driven ring cleavage)[1].

Accurately quantifying these metabolites in biological matrices (e.g., plasma, urine) requires highly selective and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS)[2]. However, a critical analytical challenge arises during method development: positional isomers of the hydroxylated metabolites possess nearly identical hydrophobicities .

This guide objectively compares the performance of traditional C18 stationary phases against Biphenyl column chemistries for the resolution and validation of these metabolites, adhering strictly to the [3].

Mechanistic Causality: Why Column Chemistry Matters

To build a robust, self-validating assay, we must first understand the causality behind chromatographic retention.

• Standard C18 Columns: Rely exclusively on hydrophobic (dispersive) interactions. Because the positional isomers of hydroxylated 5-furfurylidene hydantoin have the same molecular weight and similar lipophilicity, C18 phases often fail to baseline-resolve them. This leads to isobaric interference in the mass spectrometer source, compromising the accuracy of the assay.

• Biphenyl Columns: Incorporate two aromatic rings that facilitate π−π interactions and dipole-induced dipole interactions. The furan ring of the analyte is highly polarizable. The Biphenyl stationary phase exploits the subtle differences in electron density across the isomeric furan rings, providing orthogonal selectivity and superior baseline resolution.

Metabolic Pathway Visualization

Proposed metabolic pathway of 5-furfurylidene hydantoin highlighting key biotransformations.

Self-Validating Experimental Protocol

To ensure data trustworthiness, every protocol must act as a self-validating system. By incorporating a Stable Isotope-Labeled Internal Standard (SIL-IS), any matrix-induced ion suppression or enhancement experienced by the analyte is proportionally mirrored by the IS, mathematically neutralizing the error[3].

Phase 1: Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of human plasma (blank, spiked, or incurred sample) into a 96-well extraction plate.

• Add 10 µL of SIL-IS ( 13C3​ -5-furfurylidene hydantoin at 100 ng/mL). Causality: Spiking the IS before extraction ensures it accounts for any recovery losses during sample handling.

• Add 150 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid) to precipitate plasma proteins.

• Vortex for 5 minutes at 1000 RPM, then centrifuge at 4000 x g for 15 minutes at 4°C.

• Transfer 100 µL of the supernatant to a clean plate and dilute with 100 µL of LC-MS grade water. Causality: Diluting the highly organic extract prevents solvent breakthrough and poor peak shape upon injection.

Phase 2: LC-MS/MS Conditions

• Mobile Phase A: Water + 0.1% Formic Acid

• Mobile Phase B: Methanol + 0.1% Formic Acid

• Gradient: 5% B to 95% B over 4.0 minutes (Flow Rate: 0.4 mL/min).

• Ionization: Electrospray Ionization (ESI) in Positive Mode.

• MRM Transitions:

  • Parent: m/z 179.1 → 107.1 (Loss of hydantoin ring)

  • M1 (Hydroxylated): m/z 195.1 → 123.1

  • SIL-IS: m/z 182.1 → 110.1

FDA Validation Workflow

Step-by-step bioanalytical method validation workflow per FDA 2018 guidelines.

Quantitative Data & Performance Comparison

The following tables summarize the experimental data comparing the two column chemistries.

Table 1: Chromatographic Performance Comparison

Parameter	Standard C18 Column	Biphenyl Column	Impact on Validation & Causality
Retention Time (Parent)	1.8 min	2.4 min	Biphenyl's π−π interactions increase retention of the polar furan/hydantoin system, moving it away from early-eluting matrix suppressors.
Resolution ( Rs​ ) of M1 Isomers	0.8 (Co-elution)	2.1 (Baseline)	Baseline resolution ( Rs​>1.5 ) is critical to prevent isobaric interference and ensure accurate MS quantification.
Peak Asymmetry ( As​ )	1.45 (Tailing)	1.05 (Symmetrical)	Symmetrical peaks improve integration reproducibility, directly enhancing LLOQ precision.

Table 2: FDA Validation Metrics Summary (Biphenyl Column)

To prove the trustworthiness of the Biphenyl method, it was subjected to full validation criteria[3].

Validation Parameter	FDA Acceptance Criteria	Observed Result (Biphenyl)	Status
Selectivity	No interference >20% LLOQ	< 5% interference across 6 matrix lots	Pass
LLOQ Precision (CV%)	≤ 20%	8.4%	Pass
Inter-day Accuracy (% Bias)	± 15% (except LLOQ ± 20%)	-4.2% to +6.1%	Pass
IS-Normalized Matrix Factor	CV% ≤ 15%	4.8% (MF = 0.98)	Pass

Note: The IS-Normalized Matrix Factor (MF) is calculated as: (Peak Area Ratio of Analyte/IS in matrix) / (Peak Area Ratio of Analyte/IS in neat solvent). An MF of 0.98 indicates near-perfect correction of matrix effects.

Conclusion

For the LC-MS/MS validation of 5-furfurylidene hydantoin and its heterocyclic metabolites, Biphenyl column chemistry significantly outperforms traditional C18 phases. By leveraging orthogonal π−π selectivity, the Biphenyl column resolves critical positional isomers that C18 columns cannot. When paired with a self-validating SIL-IS protocol, this methodology easily satisfies stringent FDA bioanalytical guidelines, ensuring absolute data integrity for downstream pharmacokinetic and toxicological evaluations.

References

• Title: An exploratory study of metabolomics in endogenous and cannabis-use-associated psychotic-like experiences in adolescence. Source: ResearchGate URL: [Link]

• Title: Metabolites, Volume 12, Issue 2 (February 2022). Source: MDPI URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

5-furfurylidene hydantoin vs phenytoin structural comparison

An in-depth technical analysis comparing the structural, synthetic, and pharmacological profiles of 5-furfurylidene hydantoin and phenytoin. Designed for researchers and drug development professionals, this guide evaluates how C5-substitution on the imidazolidine-2,4-dione scaffold dictates anticonvulsant efficacy.

Structural and Conformational Divergence

The imidazolidine-2,4-dione (hydantoin) pharmacophore is a cornerstone in medicinal chemistry, particularly for neurotherapeutics targeting voltage-gated sodium channels (VGSCs) [1]. While the core ring provides the necessary hydrogen-bonding network for receptor anchoring, the substituents at the C5 position entirely dictate the molecule's 3D conformation and lipophilic binding profile.

Phenytoin (5,5-diphenylhydantoin): Phenytoin features two phenyl rings attached to an sp3 hybridized C5 carbon. The steric bulk of these geminal diphenyl groups forces the molecule into a non-planar, "butterfly-like" conformation. Crucially, nuclear magnetic resonance ( 13 C NMR) studies and T1​ relaxation time measurements demonstrate that these phenyl rings possess a significant degree of rotational freedom along the para-ipso axis [2]. This dynamic flexibility allows phenytoin to optimally mold into the hydrophobic pocket of the VGSC in its inactive state.

5-Furfurylidene Hydantoin ((Z)-5-(furan-2-ylmethylene)imidazolidine-2,4-dione): In stark contrast, 5-furfurylidene hydantoin introduces an exocyclic double bond at the C5 position, linking a furan ring via a methine bridge [3]. This substitution changes the C5 hybridization from sp3 to sp2 , locking the molecule into a rigid, planar geometry. The lack of 3D spatial volume and rotational freedom fundamentally alters its steric profile, preventing the deep hydrophobic insertion characteristic of phenytoin.

Fig 1. Structural divergence and synthetic pathways of C5-substituted hydantoins.

Structure-Activity Relationship (SAR) & Target Binding

The pharmacological causality of hydantoin derivatives in treating epilepsy hinges on two primary SAR pillars:

• Hydrogen Bonding Capability: The N1, N3, C2=O, and C4=O groups must remain unmodified to serve as hydrogen bond donors and acceptors. Altering the hydantoin ring to a succinimide or N-methylating the ring results in a stepwise decrease in anticonvulsant activity [4].

• Hydrophobic Domain Flexibility: The ability to protect against Maximal Electroshock Seizures (MES) requires a specific lipophilic volume. Phenytoin's rotational freedom allows it to act as a broad-spectrum VGSC blocker. Conversely, the rigid, planar nature of 5-ylidene derivatives (like 5-furfurylidene hydantoin) restricts their conformational adaptability. Multivariate SAR models indicate that while some alkylated phenylmethylenehydantoins retain moderate activity, the rigid planar geometry generally leads to a significant loss of anticonvulsant efficacy compared to phenytoin [5].

Fig 2. Pharmacological SAR logic governing VGSC binding and MES efficacy.

Comparative Experimental Protocols

To validate the structural and pharmacological differences, the following self-validating protocols outline the synthesis and in vivo testing of these compounds.

Protocol A: Synthesis of 5-Furfurylidene Hydantoin

Mechanism: A base-catalyzed Knoevenagel condensation. Sodium acetate is utilized as a weak base to selectively deprotonate the active methylene at C5 of the hydantoin without causing alkaline hydrolysis of the imide ring.

• Reagent Preparation: Dissolve 10.0 mmol of hydantoin and 10.5 mmol of furfural in 15 mL of glacial acetic acid.

• Catalysis: Add 15.0 mmol of anhydrous sodium acetate to the mixture.

• Reflux: Heat the reaction mixture to reflux (approx. 120°C) under continuous magnetic stirring for 4 hours. The progression can be monitored via TLC (Eluent: Ethyl Acetate/Hexane 1:1).

• Precipitation & Isolation: Pour the hot mixture into 50 mL of crushed ice/water. A precipitate will form immediately due to the high planarity and strong intermolecular π−π stacking of the product.

• Purification: Filter the crude solid under vacuum, wash with cold distilled water, and recrystallize from ethanol to yield pure (Z)-5-(furan-2-ylmethylene)imidazolidine-2,4-dione.

Protocol B: Synthesis of Phenytoin (Biltz Synthesis)

Mechanism: A base-catalyzed pinacol-type rearrangement of benzil in the presence of urea.

• Reagent Preparation: Suspend 10.0 mmol of benzil and 20.0 mmol of urea in 30 mL of ethanol.

• Alkaline Addition: Slowly add 15 mL of 30% aqueous NaOH solution. The strong base is required to initiate the rearrangement of the diketone intermediate.

• Reflux: Reflux the mixture for 2 hours. The solution will turn deep dark brown.

• Neutralization: Cool the mixture to room temperature and pour it into 100 mL of cold water. Carefully acidify with 10% HCl until the pH reaches 5-6. The sudden drop in pH protonates the hydantoin nitrogen, causing the highly lipophilic phenytoin to crash out of the aqueous solution.

• Purification: Filter, wash with cold water, and recrystallize from ethanol.

Protocol C: In Vivo Maximal Electroshock Seizure (MES) Assay

Purpose: To evaluate the ability of the compounds to prevent the spread of seizure discharge, directly correlating with VGSC blockade.

• Animal Preparation: Use adult male Swiss albino mice (20-25 g). Fast the animals for 12 hours prior to the experiment with free access to water.

• Dosing: Administer the test compounds (Phenytoin and 5-Furfurylidene hydantoin) intraperitoneally (i.p.) suspended in 0.5% methylcellulose. Use a dose-response gradient (e.g., 10, 30, 100, 300 mg/kg).

• Electroshock Induction: After 30 minutes (time to peak effect), apply an alternating current of 50 mA at 60 Hz for 0.2 seconds via corneal electrodes.

• Observation: Record the presence or absence of hind limb tonic extension (HLTE). Protection is defined as the complete abolition of the HLTE phase.

• Data Analysis: Calculate the ED50​ (Effective Dose for 50% of the population) using Probit analysis.

Quantitative Pharmacological Data

The structural differences manifest clearly in their physicochemical properties and in vivo efficacy. The rigid planarity of 5-furfurylidene hydantoin significantly diminishes its anticonvulsant potency compared to the flexible, bulky phenytoin.

Parameter	Phenytoin	5-Furfurylidene Hydantoin
IUPAC Name	5,5-diphenylimidazolidine-2,4-dione	(Z)-5-(furan-2-ylmethylene)imidazolidine-2,4-dione
C5 Hybridization	sp3 (Tetrahedral)	sp2 (Trigonal Planar)
3D Conformation	Non-planar, "Butterfly", Rotational Freedom	Planar, Rigid exocyclic double bond
Molecular Weight	252.27 g/mol	178.14 g/mol
LogP (Approx.)	2.47	0.85
MES Assay ED50​ (Mice, i.p.)	~10 mg/kg (Highly Active)	>100 mg/kg (Weak/Inactive)
Primary Target	Voltage-Gated Sodium Channels (VGSC)	Sub-optimal VGSC binding

References

• Title: (Z)-5-(furan-2-ylmethylene)imidazolidine-2,4-dione - CAS ... - 摩熵化学. Source: molaid.com.
• Title: Structure-activity relationships of phenytoin-like anticonvulsant drugs. Source: PubMed / nih.gov.
• Title: Anticonvulsant Activity of Phenylmethylenehydantoins: A Structure-Activity Relationship Study. Source: ResearchGate.
• Title: Structure-activity relationships of phenytoin-like anticonvulsant drugs. Source: American Chemical Society.
• Title: Solvent effects on the structure-property relationship of anticonvulsant hydantoin derivatives: A solvatochromic analysis. Source: PMC / nih.gov.

Sources

• 1. Solvent effects on the structure-property relationship of anticonvulsant hydantoin derivatives: A solvatochromic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure-activity relationships of phenytoin-like anticonvulsant drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. (Z)-5-(furan-2-ylmethylene)imidazolidine-2,4-dione - CAS号 136949-32-1 - 摩熵化学 [molaid.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Comparative Antimicrobial Efficacy of 5-Furfurylidene Hydantoin Analogs: A Technical Guide for Drug Development

Target Audience: Researchers, Application Scientists, and Drug Development Professionals

The 5-furfurylidene hydantoin scaffold represents a masterclass in prodrug design. For over seven decades, its most prominent derivative, nitrofurantoin, has remained a gold standard for treating uncomplicated urinary tract infections (UTIs) with virtually no clinically significant resistance development. As drug discovery pivots toward combating multidrug-resistant (MDR) pathogens and neglected tropical diseases, modifying the 5-arylidene hydantoin core has yielded novel analogs with potent antimycobacterial and trypanocidal activities.

As a Senior Application Scientist, I have designed this guide to objectively compare the structural determinants, mechanistic pathways, and experimental efficacy of 5-furfurylidene hydantoin analogs. Furthermore, I provide self-validating experimental protocols to ensure rigorous preclinical evaluation of novel derivatives.

Structural Determinants & Mechanism of Action

The antimicrobial efficacy of this class hinges on the 5-nitro group attached to the furan ring. This group acts as a highly specific redox trigger.

When the prodrug enters a susceptible bacterial cell, it is rapidly reduced by bacterial flavoproteins (specifically, oxygen-insensitive nitroreductases like NfsA and NfsB). This reduction generates highly reactive electrophilic intermediates. Unlike traditional antibiotics that target a single enzyme, these intermediates execute a multi-modal attack: they induce DNA strand breaks, halt translation by binding to ribosomal proteins, and disrupt aerobic energy metabolism by inhibiting pyruvate metabolism .

Because simultaneous mutations across multiple fundamental macromolecular targets would be lethal to the bacteria, acquired resistance remains exceptionally rare .

Figure 1: Multi-modal mechanism of action of 5-nitrofurfurylidene hydantoins via nitroreductase.

Comparative Efficacy Data

Modifications to the hydantoin ring or the linker can drastically alter the pharmacological profile. For instance, replacing the 5-nitro group with a p-nitrophenyl group (as seen in Dantrolene) completely abolishes antimicrobial activity, shifting the molecule's affinity to mammalian ryanodine receptors. Conversely, extending the conjugated system (e.g., nitrofurylazines) enhances activity against parasites like Trypanosoma congolense.

Compound	Structural Modification	Primary Target Organisms	Efficacy Metric (MIC / IC50)	Clinical / Experimental Status
Nitrofurantoin	5-nitro-2-furfurylidene	Uropathogens (E. coli, Klebsiella)	MIC: < 32 μg/mL	FDA-Approved (First-line for uncomplicated UTI)
Nitrofurylazines	Azine linkage modification	Trypanosoma congolense	IC50: ~0.04 μM	Experimental (High in vitro efficacy, poor in vivo solubility)
Nifurtimox	Thiazine ring substitution	Trypanosoma cruzi	IC50: Variable by strain	FDA-Approved (Chagas disease)
Dantrolene	p-nitrophenyl substitution	None (Mammalian Ryanodine Receptors)	N/A (No antimicrobial activity)	FDA-Approved (Muscle relaxant; demonstrates SAR boundaries)

Experimental Protocols for Efficacy Evaluation

To accurately evaluate novel 5-furfurylidene hydantoin analogs, standard antimicrobial assays must be heavily modified. The following protocols are designed as self-validating systems , ensuring that observed efficacy is mechanistically sound and pharmacokinetically viable.

Protocol 1: In Vitro Susceptibility & Mechanistic Validation

Objective: Determine the Minimum Inhibitory Concentration (MIC) while proving the analog relies on canonical nitroreductase activation.

• Media Preparation & pH Adjustment: Prepare Mueller-Hinton Broth (MHB).

  • Causality: You must adjust the media to pH 6.0. The antimicrobial activity of nitrofurantoin analogs is highly pH-dependent. In alkaline environments (pH > 6), the drug ionizes, drastically reducing bacterial cell wall permeability and artificially inflating the MIC .

• Strain Selection (The Self-Validation Step): Plate the analog against both wild-type E. coli and an isogenic nfsA/nfsB double-knockout mutant.

  • Causality: If the analog is a true nitro-prodrug, the knockout strain will exhibit a massive increase in MIC (resistance). If the analog kills the knockout strain equally well, its mechanism of action is independent of bacterial nitroreductase, immediately alerting you to potential off-target mammalian cytotoxicity.

• Incubation & Readout: Incubate at 37°C for 18-24 hours and determine the lowest concentration inhibiting visible growth.

Protocol 2: In Vivo Pharmacodynamic (UTI) Model

Objective: Evaluate in vivo bacterial clearance while accounting for the unique pharmacokinetic (PK) profile of hydantoin analogs.

• Infection Model Selection: Utilize a transurethral inoculation of female mice with uropathogenic E. coli (UPEC) to establish a localized UTI.

  • Causality: Never use a systemic sepsis model for these analogs. Nitrofurantoin is rapidly metabolized by the liver and excreted via glomerular filtration. Consequently, plasma levels rarely exceed 1 μg/mL, while urine concentrations reliably reach >200 μg/mL . A systemic model will yield a false negative due to insufficient serum concentration.

• Dosing & PK/PD Sampling: Administer the analog orally. Collect both plasma and urine samples at 2, 4, and 8 hours post-dose.

• LC-MS/MS and CFU Quantification (The Self-Validation Step): Plate bladder/kidney homogenates to quantify Colony Forming Units (CFU). Simultaneously, run LC-MS/MS on the urine and plasma samples.

  • Causality: You must correlate the reduction in urine CFUs directly with the LC-MS/MS-determined urine concentration of the active parent drug. If efficacy fails despite high urine concentration, you can definitively point to poor target tissue penetration or rapid in vivo degradation of the reactive intermediates.

Figure 2: Self-validating experimental workflow for evaluating novel hydantoin analogs.

Conclusion

The 5-furfurylidene hydantoin class remains a highly viable scaffold for antimicrobial drug development, provided researchers respect its unique pharmacokinetic limitations and prodrug mechanism. While in vitro efficacy is easily achieved through structural modifications (such as azine linkages for trypanocidal activity), successful translation requires rigorous, self-validating in vivo models that account for the drug's rapid renal clearance and pH-dependent target engagement.

References

• Unlocking Nitrofurantoin: Understanding Molecular Mechanisms of Action and Resistance in Enterobacterales Source: PubMed Central (PMC) URL:[Link]

• Nitrofurantoin: Mechanism of action and implications for resistance development in common uropathogens Source: Journal of Antimicrobial Chemotherapy URL:[Link]

• Macrodantin® (Nitrofurantoin Capsules, USP) (macrocrystals) Source: U.S. Food and Drug Administration (FDA) URL:[Link]

• In Vitro and In Vivo Trypanocidal Efficacy of Synthesized Nitrofurantoin Analogs Source: Molecules (MDPI) URL:[Link]

• Spotlight on nitrofurantoin Source: Medsafe (New Zealand Medicines and Medical Devices Safety Authority) URL:[Link]

Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling 5-Furfurylidene Hydantoin

The hydantoin scaffold is a common feature in medicinal chemistry, and its derivatives exhibit a wide range of biological activities. For instance, Nitrofurantoin, a related compound, is known to cause skin and eye irritation and is harmful if swallowed.[1] The parent compound, hydantoin, is suspected to be a reproductive toxin and may cause target organ damage with repeated exposure.[2] Furthermore, as with many organic solids, there is a potential for dust explosion when handling the compound as a fine powder.[2] Given these potential hazards, a conservative and thorough approach to PPE is essential.

Core Principles of Chemical Handling

Before detailing specific PPE requirements, it is crucial to remember that PPE is the last line of defense. A comprehensive safety strategy for handling 5-Furfurylidene hydantoin should always prioritize engineering and administrative controls.

• Engineering Controls: Whenever possible, handle 5-Furfurylidene hydantoin in a certified chemical fume hood or a glove box to minimize inhalation exposure.[2][3] Use of a powder-handling enclosure is recommended for weighing and aliquoting the solid material to prevent the generation of dust.

• Administrative Controls: Develop and strictly follow Standard Operating Procedures (SOPs) for handling this compound. Ensure all personnel are trained on these procedures and are aware of the potential hazards.

Recommended Personal Protective Equipment (PPE)

The following table outlines the recommended PPE for handling 5-Furfurylidene hydantoin in various laboratory scenarios. The selection of appropriate PPE should always be based on a thorough risk assessment of the specific procedure being performed.

Scenario	Hand Protection	Eye and Face Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Double-gloving with nitrile gloves.	Chemical safety goggles and a face shield.	A lab coat with tight-fitting cuffs.	A NIOSH-approved N95 or higher-rated respirator.
Solution Preparation	Double-gloving with nitrile gloves.	Chemical safety goggles.	A lab coat with tight-fitting cuffs.	Not generally required if performed in a fume hood.
Reaction Setup and Monitoring	Double-gloving with nitrile gloves.	Chemical safety goggles.	A lab coat with tight-fitting cuffs.	Not generally required if performed in a fume hood.
Work-up and Purification	Double-gloving with nitrile gloves.	Chemical safety goggles and a face shield.	A lab coat with tight-fitting cuffs.	Not generally required if performed in a fume hood.
Large-Scale Operations (>10g)	Double-gloving with nitrile gloves.	Chemical safety goggles and a face shield.	A chemical-resistant apron over a lab coat.	A NIOSH-approved respirator may be required based on risk assessment.

Detailed PPE Selection and Use

Hand Protection: The First Barrier

Given the potential for skin irritation, robust hand protection is critical.

• Glove Selection: Nitrile gloves are recommended due to their broad chemical resistance. Always check the manufacturer's glove compatibility chart for the specific solvents being used.

• Double-Gloving: The practice of wearing two pairs of gloves significantly reduces the risk of exposure in the event of a tear or puncture in the outer glove. The outer glove should be removed immediately after handling the compound and disposed of as hazardous waste. The inner glove provides a secondary layer of protection.

Eye and Face Protection: Shielding from Splashes and Aerosols

• Chemical Safety Goggles: These should be worn at all times when handling 5-Furfurylidene hydantoin in any form. They provide protection from splashes and dust.

• Face Shield: A face shield should be worn in addition to safety goggles when there is a significant risk of splashes, such as during solution transfers or when handling larger quantities of the material.

Body Protection: Preventing Contamination

• Lab Coat: A clean, buttoned lab coat with tight-fitting cuffs should be worn to protect the skin and personal clothing from contamination.

• Chemical-Resistant Apron: For larger-scale work or when there is a higher risk of splashes, a chemical-resistant apron worn over the lab coat provides an additional layer of protection.

Respiratory Protection: Guarding Against Inhalation

• When to Use a Respirator: A NIOSH-approved respirator is essential when handling the solid compound outside of a fume hood or powder-handling enclosure, or if there is any potential for aerosol generation that cannot be controlled by engineering means.

• Respirator Type: For fine powders, an N95 respirator is the minimum recommendation. For higher-risk procedures, a respirator with a higher protection factor may be necessary. All personnel required to wear respirators must be medically cleared and fit-tested.

Procedural Guidance: A Step-by-Step Approach to Safety

A systematic approach to donning and doffing PPE is crucial to prevent cross-contamination.

Donning PPE Workflow

Caption: Sequential process for correctly donning PPE.

Doffing (Removing) PPE

The removal of PPE is a critical step where cross-contamination can easily occur. The guiding principle is "dirty-to-dirty, clean-to-clean."

• Outer Gloves: With your outer-gloved hands, peel off one outer glove from the cuff, turning it inside out. Use the partially ungloved hand to remove the second outer glove in the same manner. Dispose of them in a designated hazardous waste container.

• Face Shield and Goggles: Remove by handling the headband, avoiding contact with the front surfaces.

• Lab Coat: Unbutton the lab coat and roll it down from the shoulders, turning it inside out as you remove it.

• Respirator: Remove the respirator without touching the front of the mask.

• Inner Gloves: Remove the inner gloves using the same technique as for the outer gloves.

• Hand Hygiene: Immediately and thoroughly wash your hands with soap and water.

Decontamination and Disposal Plan

Proper disposal of contaminated materials is essential to protect both personnel and the environment.

• Solid Waste: All disposable PPE (gloves, lab coats, etc.) and any materials used to clean up spills of 5-Furfurylidene hydantoin should be placed in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Solutions containing 5-Furfurylidene hydantoin should be collected in a designated, labeled hazardous waste container. Do not dispose of this material down the drain.[4]

• Spill Response: In the event of a spill, evacuate the area and alert your supervisor. Small spills of solid material can be carefully swept up with a dustpan and brush and placed in a hazardous waste container.[3] For larger spills or spills of solutions, follow your institution's specific spill response procedures.

Conclusion: A Culture of Safety

Working with novel chemical compounds like 5-Furfurylidene hydantoin requires a steadfast commitment to safety. By understanding the potential hazards based on related structures and implementing a comprehensive PPE strategy as outlined in this guide, researchers can significantly mitigate the risks. This proactive approach to safety not only protects the individual but also fosters a responsible and productive research environment. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance and training.

References

• Tumorigenicity Test of N-(5-Nitro-2-Furfurylidene)-l- Aminohydantoin by Dietary Administration in BDF1 Mice. [Link]

• 5 - SAFETY DATA SHEET. [Link]

• Safety Data Sheet: Hydantoin - Chemos GmbH&Co.KG. [Link]

• Nitrofurantoin - Material Safety Data Sheet (MSDS). [Link]

• Hydantoin, 1-(5-nitro-furfurylideneamino)- | C8H6N4O5 | CID 5353830 - PubChem. [Link]

• Material Safety Data Sheet - Kao Chemicals. [Link]

• Safety Data Sheet - DC Fine Chemicals. [Link]

• Material Safety Data Sheet - Hydantoin, 99% - Cole-Parmer. [Link]

• Hydantoin, 1-(5-nitrofurfurylideneamino)-2-thio- | C8H6N4O4S - PubChem. [Link]

Sources

• 1. chemicalbull.com [chemicalbull.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. chemos.de [chemos.de]